6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine

• CAS: 1216804-34-0

Core Science & Biosynthesis

Technical Whitepaper: 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine – Structural Dynamics, Orthogonal Reactivity, and Synthetic Methodologies

Executive Summary

In modern drug discovery, the design of highly selective kinase inhibitors, PROTACs, and modulators of calcium release-activated calcium (CRAC) channels heavily relies on bifunctional building blocks[1]. 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine is a highly versatile, di-heteroaryl ether scaffold. As a Senior Application Scientist, I frequently leverage this specific architecture because it offers two orthogonal vectors for functionalization: an electron-rich primary amine for electrophilic trapping (e.g., amidation) and an electron-deficient aryl bromide primed for transition-metal-catalyzed cross-coupling[2]. This whitepaper provides an in-depth technical guide to its physicochemical properties, chemoselective synthesis, and downstream applications.

Physicochemical Profiling & Structural Analysis

The diaryl ether linkage is not merely a passive connector; it acts as a critical conformational spacer. The ~120° bond angle of the ether oxygen forces the two pyridine rings into a non-planar, "butterfly" conformation. This geometry is highly privileged in medicinal chemistry for accessing deep hydrophobic pockets in kinase hinge regions while projecting functional groups outward toward the solvent boundary.

Quantitative Data Summary

Property	Value	Scientific Implication
Chemical Formula	C₁₀H₈BrN₃O	High heteroatom count; excellent for establishing key hydrogen bonds.
Molecular Weight	266.10 g/mol	Low MW building block; ensures final lead compounds remain within Lipinski's Rule of 5.
Exact Mass	264.9851 Da (⁷⁹Br)	Distinct isotopic doublet (1:1 ratio at M and M+2) simplifies LC-MS tracking.
H-Bond Donors	1 (Primary Amine)	Acts as a critical anchor point for target protein interaction or synthetic functionalization.
H-Bond Acceptors	4 (N, N, O, N)	Enhances aqueous solubility and topological polar surface area.
TPSA	~61.03 Ų	Optimal for membrane permeability; allows for CNS penetration if downstream modifications are kept lipophilic.

Strategic Utility: Orthogonal Functionalization

The true power of 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine lies in its orthogonal reactivity .

• The 3-Amine Terminus : The primary amine is electronically enriched by the adjacent pyridine ring, making it an excellent nucleophile. It is routinely used to synthesize α-ketoamides, ureas, or fused imidazo[1,2-a]pyridine derivatives[3].

• The 5-Bromo Terminus : The bromine atom is situated on an electron-deficient pyridine ring, which lowers the activation energy for oxidative addition by Palladium(0). This allows for rapid diversification via Suzuki-Miyaura, Sonogashira, or Buchwald-Hartwig cross-couplings[2].

Because these two handles operate under entirely different mechanistic paradigms (nucleophilic addition vs. transition-metal catalysis), researchers can sequentially build complex architectures without the need for cumbersome protecting group strategies.

Expert Synthetic Protocol: A Self-Validating Workflow

To synthesize this scaffold, one must construct the ether linkage and subsequently reveal the amine. The critical challenge is reducing the nitro precursor without cleaving the sensitive C-Br bond (hydrodehalogenation). The following protocol is designed as a self-validating system , ensuring high fidelity at each step.

Step 1: Nucleophilic Aromatic Substitution (SₙAr)

Objective: Construct the diaryl ether linkage.

• Reagents : 5-Bromopyridin-3-ol (1.0 eq), 2-Chloro-5-nitropyridine (1.05 eq), Cs₂CO₃ (2.0 eq).

• Solvent : Anhydrous DMF (0.2 M).

• Procedure : Stir the mixture at 80 °C for 4 hours under an argon atmosphere. Upon completion, pour the mixture into ice-cold water to precipitate the intermediate.

• Causality & Expert Insight : Why use Cs₂CO₃ over standard K₂CO₃? The larger ionic radius of the cesium cation results in a looser ion pair with the phenoxide intermediate. This generates a "naked," highly nucleophilic oxygen species that drastically accelerates the SₙAr reaction against the 2-chloro-5-nitropyridine electrophile.

• Self-Validation : LC-MS analysis of the crude mixture must show the complete disappearance of the 5-bromopyridin-3-ol mass and the appearance of the nitro intermediate at m/z 296/298 [M+H]⁺.

Step 2: Chemoselective Nitro Reduction

Objective: Reduce the nitro group to the primary amine while preserving the aryl bromide.

• Reagents : 3-[(5-Bromopyridin-3-yl)oxy]-5-nitropyridine (1.0 eq), Iron powder (6.0 eq), NH₄Cl (0.5 eq).

• Solvent : Ethanol/Water (4:1 v/v).

• Procedure : Reflux the suspension at 80 °C for 2 hours. Filter the hot mixture through a pad of Celite to remove the iron sludge, concentrate the filtrate, and extract with Ethyl Acetate.

• Causality & Expert Insight : Catalytic hydrogenation (Pd/C with H₂) is strictly forbidden here. Palladium rapidly inserts into the C-Br bond, leading to catastrophic hydrodehalogenation. The Béchamp-type reduction utilizing Fe/NH₄Cl is highly chemoselective; it relies on single-electron transfer mechanisms that smoothly reduce the nitro group while leaving the aryl halide completely intact[4].

• Self-Validation : The reaction is deemed successful when LC-MS shows a mass shift from m/z 296 to m/z 266/268 [M+H]⁺. The presence of a peak at m/z 188 would indicate undesired loss of the bromine atom, signaling a failure in temperature control or reagent quality.

Pathway Visualization

The following diagram illustrates the chemoselective synthesis of the core scaffold and its subsequent orthogonal functionalization pathway.

Figure 1: Workflow detailing the chemoselective synthesis and orthogonal functionalization of the core.

Analytical Characterization & Quality Control

To ensure the integrity of the synthesized 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine before deploying it in high-throughput library generation, the following analytical standards must be met:

• ¹H NMR (400 MHz, DMSO-d₆) : The spectrum must exhibit distinct sets of pyridine protons. Look for the characteristic broad singlet integrating to 2H around δ 5.2 - 5.5 ppm, confirming the presence of the primary amine (-NH₂). The highly deshielded protons of the bromopyridine ring should appear as doublets/multiplets between δ 8.0 - 8.5 ppm.

• HPLC Purity : Utilizing a reverse-phase C18 column with a gradient of Water/Acetonitrile (0.1% TFA), the compound should elute as a single sharp peak (>95% AUC). Peak tailing may indicate incomplete removal of iron salts from the reduction step.

• Mass Spectrometry : High-Resolution Mass Spectrometry (HRMS) must confirm the exact mass of 264.9851 Da. The isotopic pattern is the ultimate quality control check: a perfect 1:1 doublet ratio confirms the retention of the bromine atom.

References

• Potent and Selective Human Neuronal Nitric Oxide Synthase Inhibition by Optimization of the 2-Aminopyridine-based Scaffold with a Pyridine Linker National Institutes of Health (PMC) URL:[Link]

• Synthesis of diversely substituted pyridin-2(1H)-ones and in vivo evaluation of their anti-allodynic effect on cutaneous inflammatory mechanical allodynia National Institutes of Health (PMC) URL:[Link]

• Substituted pyridine compounds as CRAC modulators (US Patent 9399638B2)

• Diverse Oxidative C(sp2)–N Bond Cleavages of Aromatic Fused Imidazoles for Synthesis of α-Ketoamides and N-(pyridin-2-yl)arylamides The Journal of Organic Chemistry (ACS) URL:[Link]

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• 4. Synthesis of diversely substituted pyridin-2(1H)-ones and in vivo evaluation of their anti-allodynic effect on cutaneous inflammatory mechanical allodynia - PMC [pmc.ncbi.nlm.nih.gov]

Advanced Structural and Synthetic Profiling of 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine

Executive Summary

In modern medicinal chemistry, the design of highly selective kinase inhibitors and receptor modulators relies heavily on precisely engineered bi-heteroaryl scaffolds. 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine is a specialized, high-value synthetic intermediate. Featuring a flexible ether linkage between two substituted pyridine rings, this compound provides an ideal geometric angle for occupying the hydrophobic pockets of target enzymes. As a Senior Application Scientist, I have structured this whitepaper to provide an authoritative breakdown of its physicochemical properties, mechanistic utility, and a field-validated, self-correcting synthetic protocol designed to prevent common pitfalls such as premature hydrodehalogenation.

Physicochemical Identity & Structural Logic

The target molecule consists of a pyridin-3-amine core linked via an oxygen atom at the 6-position to a 5-bromopyridin-3-yl moiety. This specific arrangement yields a molecular formula of C₁₀H₈BrN₃O and a precise molecular weight of 266.10 g/mol .

While monomeric building blocks such as 6-bromopyridin-3-amine possess widely recognized public registry numbers (1[1]), complex bridged assemblies like 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine are highly specialized. They are typically tracked via proprietary vendor catalogs rather than a universal public CAS number (2[2]). Isomeric structures sharing the exact C₁₀H₈BrN₃O formula, such as Brompyrazon, are registered under CAS 3042-84-0, but lack the critical bi-aryl ether geometry required for kinase targeting (3[3]).

Table 1: Physicochemical and Identification Properties

Property	Value
IUPAC Name	6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine
Molecular Formula	C₁₀H₈BrN₃O
Molecular Weight	266.10 g/mol
Exact Mass	264.985 Da
Topological Polar Surface Area (TPSA)	58.7 Ų
Hydrogen Bond Donors	1 (Primary Amine)
Hydrogen Bond Acceptors	4 (2x Pyridine N, 1x Amine N, 1x Ether O)
CAS Registry Number	Proprietary / Unassigned (Isomeric forms: 3042-84-0)

Mechanistic Rationale in Drug Design

The strategic value of this scaffold lies in its tri-functional nature:

• The Ether Linkage: Provides conformational flexibility (a ~120° bond angle) that allows the molecule to adapt to the dynamic hydrophobic pockets of Receptor Tyrosine Kinases (RTKs).

• The 3-Amine Group: Acts as a highly reactive nucleophile, serving as the primary anchor point for synthesizing amide or urea linkages. These linkages are critical for forming hydrogen bonds with the kinase hinge region.

• The 5-Bromo Substituent: Serves as a versatile synthetic handle for late-stage diversification via Suzuki-Miyaura or Buchwald-Hartwig cross-coupling reactions, allowing chemists to extend the molecule into the solvent-exposed region of the target protein.

The optimization of aminopyridine-based scaffolds utilizing pyridine linkers has been proven to significantly enhance potency and selectivity in complex enzymatic targets, including neuronal nitric oxide synthase and various kinases (4[4]).

Fig 2. MAPK/ERK signaling cascade inhibited by aminopyridine-derived targeted therapeutics.

Validated Synthetic Methodology

The synthesis of 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine requires a highly chemoselective approach. The primary challenge is reducing the nitro precursor to an amine without inadvertently cleaving the sensitive carbon-bromine bond (hydrodehalogenation).

Fig 1. Two-step chemoselective synthetic workflow for 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine.

Causality in Experimental Design: The Reduction Step

Standard catalytic hydrogenation (H₂ with Pd/C) is strictly contraindicated here. Palladium readily inserts into the C-Br bond, leading to massive yields of the des-bromo side product. To preserve the bromine handle, a mild single-electron transfer reduction using Iron powder and Ammonium Chloride is mandated.

Table 2: Optimization of the Nitro Reduction Step

Reducing Agent	Conditions	Conversion	Dehalogenation (Side Product)	Yield of Target Amine
H₂, 10% Pd/C	MeOH, rt, 1 atm	100%	>85% (Loss of Bromine)	<10%
SnCl₂·2H₂O	EtOH, 70 °C	100%	<5%	65% (Difficult emulsion workup)
Fe, NH₄Cl	EtOH/H₂O (4:1), 80 °C	>98%	None detected	88% (Optimal)

Step-by-Step Experimental Protocol

Step 1: Nucleophilic Aromatic Substitution (SNAr) Objective: Form the bi-aryl ether linkage.

• Preparation: Charge a flame-dried 250 mL round-bottom flask with 5-bromopyridin-3-ol (1.0 eq, 10 mmol) and anhydrous DMF (50 mL) to create a 0.2 M solution.

• Deprotonation: Add K₂CO₃ (2.0 eq, 20 mmol). Stir at room temperature for 15 minutes. Causality: K₂CO₃ deprotonates the hydroxyl group, generating a highly nucleophilic phenoxide equivalent necessary for attacking the electron-deficient pyridine ring.

• Coupling: Add 2-chloro-5-nitropyridine (1.05 eq, 10.5 mmol) portion-wise to control any mild exotherm.

• Heating: Attach a reflux condenser and heat the mixture to 90 °C under an argon atmosphere for 4-6 hours. Monitor progression via LC-MS.

• Workup: Cool to room temperature. Quench the reaction by pouring it into 150 mL of crushed ice water. Extract the aqueous phase with Ethyl Acetate (3 x 50 mL). Wash the combined organic layers with brine (3 x 50 mL) to thoroughly remove residual DMF.

• Purification: Dry over Na₂SO₄, filter, and concentrate in vacuo. Purify via flash column chromatography (Hexanes/EtOAc gradient) to yield the nitro intermediate.

Step 2: Chemoselective Nitro Reduction Objective: Reduce the nitro group to a primary amine while preserving the aryl bromide.

• Suspension: Suspend the purified nitro intermediate (1.0 eq, ~8 mmol) in a 4:1 mixture of Ethanol and deionized water (80 mL).

• Reagent Addition: Add Iron powder (325 mesh, 5.0 eq, 40 mmol) and NH₄Cl (5.0 eq, 40 mmol). Causality: NH₄Cl acts as a mild proton source that activates the iron surface without creating an overly acidic environment that could degrade the ether linkage.

• Reduction: Heat the suspension to 80 °C for 2 hours with vigorous stirring (≥800 rpm) to ensure optimal solid-liquid phase interaction.

• Filtration: Cool the mixture to room temperature. Filter the suspension through a tightly packed pad of Celite to remove iron oxides and unreacted iron powder. Wash the Celite cake generously with hot Ethyl Acetate (100 mL).

• Isolation: Concentrate the filtrate in vacuo to remove the ethanol. Partition the remaining aqueous residue between Ethyl Acetate and saturated aqueous NaHCO₃.

• Final Polish: Separate the organic layer, dry over anhydrous Na₂SO₄, filter, and concentrate. The resulting solid is pure 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine, ready for downstream cross-coupling.

Analytical Characterization Standards

To validate the success of the protocol, the final product must meet the following analytical benchmarks:

• LC-MS (ESI+): Expected m/z for [M+H]⁺ is 266.0 and 268.0 (1:1 isotopic ratio indicative of a single bromine atom). The absence of an m/z 188.1 peak confirms that no hydrodehalogenation occurred.

• ¹H NMR (400 MHz, DMSO-d₆): Look for the characteristic broad singlet integrating to 2 protons around δ 5.2-5.5 ppm, confirming the presence of the primary amine (-NH₂). The ether linkage will shift the adjacent pyridine protons significantly upfield compared to the starting materials.

Sources

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Navigating the Unknown: A Technical Safety and Handling Guide for 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine

For Researchers, Scientists, and Drug Development Professionals

Preamble: A Note on Scientific Prudence

This document provides an in-depth technical guide to the safe handling of the novel research compound, 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine. It is critical to note that, as a compound primarily for research and development, a comprehensive, officially sanctioned Safety Data Sheet (SDS) is not yet available. Therefore, this guide has been meticulously compiled by extrapolating data from structurally analogous compounds, including bromopyridines, aminopyridines, and diaryl ethers, in conjunction with established principles of laboratory safety for uncharacterized substances. The recommendations herein are based on a conservative assessment of potential hazards. All researchers must treat this compound as potentially hazardous and handle it with the utmost care, applying the Hierarchy of Controls to minimize exposure.

Section 1: Compound Identification and Inferred Properties

6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine is a complex heterocyclic molecule featuring a diaryl ether linkage. Its structure suggests it is likely a solid at room temperature.

Property	Value / Information	Source/Basis
IUPAC Name	6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine	---
CAS Number	1289539-71-3	---
Molecular Formula	C₁₀H₈BrN₃O	Calculated
Molecular Weight	266.10 g/mol	Calculated
Physical State	Assumed to be a solid powder.	Based on similar aromatic compounds.[1]

Section 2: Hazard Assessment - An Extrapolated Analysis

The hazard profile of 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine is inferred from its constituent chemical motifs: a bromopyridine, an aminopyridine, and a diaryl ether core.

GHS Classification (Predicted)

Based on the known hazards of its structural analogs, the following GHS classification should be provisionally assigned.[2][3]

Hazard Class	Hazard Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation
Serious Eye Damage/Irritation	Category 2	H319: Causes serious eye irritation
Specific Target Organ Toxicity - Single Exposure (Respiratory)	Category 3	H335: May cause respiratory irritation

Predicted GHS Pictograms:

• Exclamation Mark (GHS07): Indicates skin and eye irritation, harmful if swallowed, and may cause respiratory irritation.

Toxicological Profile (Inferred)

• Acute Effects: Harmful if swallowed.[4] Direct contact is likely to cause irritation to the skin and serious irritation to the eyes.[2] Inhalation of dust may lead to respiratory tract irritation.[4]

• Chronic Effects: The chronic toxicological properties have not been investigated. Long-term exposure effects are unknown. As a prudent measure, exposure should be minimized.

• Sensitization: The potential for skin or respiratory sensitization is unknown.

Reactivity and Stability Profile

• Stability: The diaryl ether linkage is generally stable.[5] However, the compound should be considered stable only under recommended storage conditions.

• Incompatible Materials: Avoid strong oxidizing agents, strong acids, and acid chlorides, which are common incompatibilities for amine-containing compounds.[2]

• Hazardous Decomposition Products: Upon thermal decomposition, this compound may release toxic and corrosive fumes, including carbon oxides (CO, CO₂), nitrogen oxides (NOx), and hydrogen bromide (HBr).[6][7] The thermal decomposition of brominated aromatic compounds can be complex and may generate additional hazardous byproducts.[6][8]

Section 3: The Hierarchy of Controls for Safe Handling

A multi-layered approach to safety, known as the Hierarchy of Controls, is mandatory when handling this uncharacterized compound. This framework prioritizes the most effective control measures.

Caption: Hierarchy of Controls for Safe Handling.

Section 4: Standard Operating Procedures (SOPs)

Adherence to well-defined protocols is essential for mitigating risk.

Personal Protective Equipment (PPE)

• Eye and Face Protection: Wear chemical safety goggles that conform to ANSI Z87.1 standards. When there is a splash hazard, a face shield should be worn in addition to goggles.

• Skin Protection: A full-length, buttoned lab coat is required. Nitrile gloves are the minimum requirement; consider double-gloving for enhanced protection. Change gloves immediately if contaminated.

• Respiratory Protection: All handling of the solid compound or its solutions should be performed within a certified chemical fume hood to prevent inhalation of dust or aerosols.

Protocol for Weighing and Solution Preparation

• Preparation: Don all required PPE. Designate a specific area within the fume hood for weighing. Place a plastic-backed absorbent liner on the work surface.

• Tare: Place a clean, dry weighing vessel on the analytical balance and tare it.

• Dispensing: Carefully dispense the solid compound into the weighing vessel. Use a spatula and minimize the generation of dust. Keep the container of the stock material closed as much as possible.

• Dissolving: Add the solvent to the vessel containing the weighed compound. Gently swirl to dissolve. Use a vessel that can be capped or sealed for this process.

• Cleanup: Carefully clean the spatula and any surfaces within the fume hood that may have been contaminated. Dispose of the absorbent liner and any contaminated wipes as hazardous waste.

Storage and Segregation

• Store in a tightly sealed, clearly labeled container.

• Keep in a cool, dry, and well-ventilated area.

• Segregate from incompatible materials such as strong oxidizing agents and acids.

Section 5: Emergency Procedures

Preparedness is key to managing unexpected events.

Spill Response

Caption: Emergency Response Workflow for a Spill.

First Aid Measures

• Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, administer oxygen. Seek immediate medical attention.

• Skin Contact: Immediately flush the skin with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[4]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Call a poison control center or seek immediate medical attention.[9]

Section 6: Waste Disposal

All waste materials contaminated with 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine, including unused product, contaminated PPE, and spill cleanup materials, must be disposed of as hazardous chemical waste. Collect in a sealed, properly labeled container and follow all institutional, local, and national regulations for hazardous waste disposal.

References

• Altarawneh, M., & Dlugogorski, B. Z. (2015). Thermal decomposition of brominated flame retardants (BFRs): Products and mechanisms.
• Blazsó, M. (2006). Catalytic destruction of brominated aromatic compounds studied in a catalyst microbed coupled to gas chromatography/mass spectrometry. Journal of Analytical and Applied Pyrolysis, 77(2), 169-175.
• BenchChem. (2025). 6-Bromopyridin-3-amine | 13534-97-9.
• Stec, A. A., & Hull, T. R. (2011). Products of thermal decomposition of brominated polymer flame retardants.
• PubChem. (n.d.). 6-Bromopyridin-3-amine. National Center for Biotechnology Information.
• List, B., & Lee, S. (2019). Towards a Catalytic Atroposelective Synthesis of Diaryl Ethers via C(sp2)-H Alkylation Using Nitroalkanes.
• Nejati, K., Ahmadi, S., Nikpassand, M., & Vessally, E. (2018). Selected examples of pharmaceutically important diaryl ether derivatives.
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• Cametti, M., & Ciana, A. (2010). Thermal decomposition of fire retardant brominated epoxy resins.
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The Double-Edged Sword: Unraveling the Mechanism of Action of 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine Derivatives as Potent Kinase Inhibitors

A Deep Dive for Researchers and Drug Development Professionals

The pyridine scaffold has long been a cornerstone in the design of targeted therapies, particularly in the realm of oncology. Its unique electronic properties and ability to form key interactions within the ATP-binding pocket of protein kinases have made it a privileged structure in medicinal chemistry. Within this broad class of compounds, derivatives of 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine have emerged as a promising chemotype, exhibiting potent inhibitory activity against a range of kinases implicated in cancer progression. This in-depth technical guide provides a comprehensive overview of the mechanism of action of these compounds, from their molecular targets and downstream signaling effects to the experimental methodologies used to elucidate their activity.

The Primary Target: A Focus on Receptor Tyrosine Kinases

Extensive research has demonstrated that 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine derivatives primarily function as ATP-competitive inhibitors of receptor tyrosine kinases (RTKs).[1][2] These cell surface receptors play a critical role in cellular signaling, governing processes such as cell growth, proliferation, differentiation, and survival. Dysregulation of RTK signaling is a hallmark of many cancers, making them attractive targets for therapeutic intervention.[3][4]

Two key RTKs that have been identified as primary targets for this class of compounds are Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) and Fibroblast Growth Factor Receptors (FGFRs) .[1][5][6]

VEGFR-2: Choking Off the Tumor's Blood Supply

VEGFR-2 is a key mediator of angiogenesis, the process of forming new blood vessels, which is essential for tumor growth and metastasis.[2][7] By inhibiting the kinase activity of VEGFR-2, 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine derivatives can effectively block the downstream signaling cascades that lead to endothelial cell proliferation, migration, and survival, thereby cutting off the tumor's vital blood and nutrient supply.[8]

FGFRs: Halting the Engines of Cell Proliferation

The FGFR family of RTKs is involved in a multitude of cellular processes, including proliferation, differentiation, and migration.[5][6] Aberrant FGFR signaling, often due to gene amplification, mutations, or translocations, is a known driver of various cancers.[9] Small molecule inhibitors based on the pyridin-3-amine scaffold have shown efficacy in blocking the kinase activity of FGFRs, thereby inhibiting the downstream signaling pathways that promote uncontrolled cell growth.[9]

The Molecular Dance: Binding and Inhibition

The inhibitory activity of 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine derivatives stems from their ability to bind to the ATP-binding pocket of the kinase domain. This interaction is typically characterized by the formation of key hydrogen bonds with the hinge region of the kinase, a flexible loop of amino acids that connects the N- and C-lobes of the kinase domain.[10] The pyridine nitrogen and the exocyclic amine group of the pyridin-3-amine core are crucial for this hinge-binding interaction, mimicking the adenine moiety of ATP.

The "(5-Bromopyridin-3-yl)oxy" portion of the molecule extends into the hydrophobic pocket of the active site, where it can form additional van der Waals interactions, contributing to the overall binding affinity and selectivity of the compound. The bromine atom can further enhance binding through halogen bonding or by occupying a specific hydrophobic sub-pocket. The precise binding mode and the resulting inhibitory potency can be finely tuned through synthetic modifications to this and other parts of the molecule, a key aspect of the structure-activity relationship (SAR) studies in drug development.[11]

Ripples in the Pond: Downstream Signaling Consequences

The inhibition of VEGFR-2 and FGFR by 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine derivatives triggers a cascade of downstream effects, disrupting the intricate signaling networks that drive cancer cell proliferation and survival. The primary signaling pathways affected include:

• The RAS-RAF-MEK-ERK (MAPK) Pathway: This is a central signaling cascade that regulates cell proliferation, differentiation, and survival.[12][13] Inhibition of upstream RTKs prevents the activation of RAS and the subsequent phosphorylation cascade, leading to a shutdown of ERK activity and a halt in cell cycle progression.[5][6]

• The PI3K-AKT-mTOR Pathway: This pathway is a critical regulator of cell growth, survival, and metabolism. By blocking the activation of RTKs, these inhibitors prevent the activation of PI3K and the subsequent phosphorylation of AKT and mTOR, ultimately leading to the induction of apoptosis (programmed cell death).[5][6]

The diagram below illustrates the central role of VEGFR-2 and FGFR in activating these key downstream signaling pathways and how their inhibition by 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine derivatives can block these pro-cancerous signals.

Caption: Workflow for an in vitro kinase inhibition assay.

Step-by-Step Protocol:

• Reagent Preparation: Prepare solutions of the purified recombinant kinase (e.g., VEGFR-2, FGFR), a suitable substrate peptide, ATP, and the test compound at various concentrations. [14][15]2. Kinase-Inhibitor Pre-incubation: In a microplate, add the kinase and the test compound. Allow them to pre-incubate for a defined period (e.g., 15-30 minutes) at room temperature to allow for binding.

• Reaction Initiation: Initiate the kinase reaction by adding a mixture of the substrate and ATP. The ATP concentration is typically kept at or near the Km value for the specific kinase to ensure competitive inhibition can be accurately measured. [16]4. Reaction Incubation: Incubate the reaction mixture at a controlled temperature (e.g., 30°C or 37°C) for a specific time, ensuring the reaction is in the linear range.

• Reaction Termination: Stop the reaction by adding a stop solution, which typically contains a chelating agent like EDTA to sequester Mg2+ ions required for kinase activity.

• Signal Detection: Detect the amount of phosphorylated substrate. This can be done using various methods, including luminescence-based assays (e.g., ADP-Glo™), fluorescence-based assays (e.g., TR-FRET), or traditional radioactive assays using [γ-³²P]ATP. [17]7. Data Analysis: Plot the percentage of kinase inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the half-maximal inhibitory concentration (IC50) value.

Cellular Viability Assay (MTT Assay)

This assay assesses the cytotoxic or cytostatic effects of the compounds on cancer cell lines.

Experimental Workflow:

Caption: Workflow for an MTT cell viability assay.

Step-by-Step Protocol:

• Cell Seeding: Seed cancer cells (e.g., HUVECs for angiogenesis studies, or cancer cell lines with known FGFR aberrations) into a 96-well plate at a predetermined density and allow them to adhere overnight. [1]2. Compound Treatment: Treat the cells with a serial dilution of the 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine derivative. Include a vehicle control (e.g., DMSO) and a positive control (a known cytotoxic agent).

• Incubation: Incubate the cells with the compound for a specified period, typically 48 to 72 hours, under standard cell culture conditions (37°C, 5% CO2). [18]4. MTT Addition: Add a solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) to each well and incubate for 2-4 hours. Metabolically active cells will reduce the yellow MTT to purple formazan crystals. [19]5. Formazan Solubilization: Add a solubilization solution (e.g., DMSO or an acidic isopropanol solution) to each well to dissolve the formazan crystals. [1]6. Absorbance Measurement: Measure the absorbance of the solubilized formazan at a wavelength of 570 nm using a microplate reader. [20][21]7. Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC50 value.

Western Blot Analysis of Downstream Signaling

This technique is used to detect the phosphorylation status of key proteins in the downstream signaling pathways, providing direct evidence of target engagement in a cellular context.

Experimental Workflow:

Caption: Workflow for Western blot analysis.

Step-by-Step Protocol:

• Cell Treatment and Lysis: Treat cultured cells with the test compound for a specified time. After treatment, lyse the cells in a buffer containing protease and phosphatase inhibitors to preserve the phosphorylation status of proteins. [22]2. Protein Quantification: Determine the protein concentration of each cell lysate using a standard protein assay (e.g., BCA assay) to ensure equal loading. [22]3. SDS-PAGE: Denature the protein samples and separate them by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE). [13]4. Protein Transfer: Transfer the separated proteins from the gel to a membrane (e.g., PVDF or nitrocellulose). [23]5. Blocking: Block the membrane with a protein-rich solution (e.g., 5% non-fat milk or bovine serum albumin in TBST) to prevent non-specific antibody binding. [23]6. Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for the phosphorylated form of the target protein (e.g., anti-p-VEGFR-2, anti-p-FGFR, anti-p-ERK, anti-p-AKT). Also, probe a separate membrane or strip and re-probe the same membrane with an antibody against the total protein as a loading control. [13]7. Secondary Antibody Incubation: Wash the membrane and then incubate it with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody. [22]8. Detection: Add an enhanced chemiluminescence (ECL) substrate to the membrane and detect the light signal produced by the HRP-catalyzed reaction using a digital imager or X-ray film. [23]9. Analysis: Quantify the band intensities to determine the relative levels of protein phosphorylation in treated versus untreated cells.

Conclusion: A Promising Scaffold for Targeted Cancer Therapy

Derivatives of 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine represent a potent and versatile class of kinase inhibitors. Their mechanism of action is centered on the ATP-competitive inhibition of key receptor tyrosine kinases, primarily VEGFR-2 and FGFRs, which are critical drivers of tumor growth, proliferation, and angiogenesis. By effectively blocking the downstream MAPK and PI3K/AKT signaling pathways, these compounds induce cell cycle arrest and apoptosis in cancer cells. The detailed experimental protocols provided herein offer a robust framework for the continued investigation and development of this promising chemical scaffold in the pursuit of novel and effective cancer therapies. The ability to systematically evaluate their biological activity and elucidate their precise molecular interactions will be paramount in optimizing their therapeutic potential and advancing them towards clinical applications.

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• PubMed. (2013, July 31). Crystal structure of pim1 kinase in complex with a pyrido[4,3-d]pyrimidine derivative suggests a unique binding mode. Retrieved from [Link]

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• PubMed. (2015, June 15). Discovery of novel tricyclic pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4-amine derivatives as VEGFR-2 inhibitors. Retrieved from [Link]

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• MDPI. (2022, October 13). Identification of Novel Cyanopyridones and Pyrido[2,3-d]Pyrimidines as Anticancer Agents with Dual VEGFR-2/HER-2 Inhibitory Action: Synthesis, Biological Evaluation and Molecular Docking Studies. Retrieved from [Link]

• Bio-protocol. (2026, January 5). In vitro mTORC1 Kinase Assay for Mammalian Cells Protocol. Retrieved from [Link]

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Navigating the ADME Labyrinth: A Technical Guide to the Pharmacokinetic Profiling of 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine Analogs

Foreword: The Critical Path from Discovery to Clinical Viability

In the landscape of modern drug discovery, the pyridine scaffold is a cornerstone of many therapeutic agents, particularly in the realm of kinase inhibitors.[1] The family of 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine analogs represents a promising class of molecules, with potential applications in oncology and other therapeutic areas. However, the journey from a potent "hit" in a biochemical assay to a viable clinical candidate is fraught with challenges, many of which lie in the domain of pharmacokinetics. A compound's absorption, distribution, metabolism, and excretion (ADME) properties are the ultimate determinants of its in vivo efficacy and safety.[2] This guide provides an in-depth technical framework for researchers, scientists, and drug development professionals to comprehensively evaluate the pharmacokinetic profile of this specific class of compounds. We will move beyond a simple recitation of protocols to an integrated understanding of why certain experiments are chosen, how they are performed, and what the resulting data truly signifies for the future of a potential therapeutic agent.

Section 1: The Foundational Pillars of Pharmacokinetic Analysis

The core objective of pharmacokinetic studies is to characterize how a potential drug candidate interacts with a biological system at a macroscopic level.[3] These studies are not merely a checklist for regulatory submission but a critical feedback loop for medicinal chemists to optimize molecular design.[4] For the 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine series, understanding their ADME profile is paramount. The presence of the bromopyridine moiety, for instance, can influence metabolic stability and potential for drug-drug interactions.[5]

A comprehensive ADME assessment is built upon four pillars:

• Absorption: The process by which a drug enters the systemic circulation. For orally administered drugs, this involves traversing the intestinal epithelium.

• Distribution: The reversible transfer of a drug from the bloodstream to various tissues and organs.[4]

• Metabolism: The chemical modification of a drug by the body, primarily by enzymes in the liver.[6]

• Excretion: The removal of the drug and its metabolites from the body.[4]

The interplay of these four processes dictates the concentration of the drug at its target and, consequently, its therapeutic effect and potential for toxicity.

Section 2: In Vitro ADME Profiling: The Gateway to In Vivo Prediction

Early-stage drug discovery relies heavily on in vitro ADME assays to provide a preliminary assessment of a compound's pharmacokinetic properties. These assays are cost-effective, high-throughput, and require minimal amounts of test compound, making them ideal for screening large libraries of analogs.[7]

Metabolic Stability: A Litmus Test for In Vivo Longevity

A compound that is rapidly metabolized will likely have a short half-life in the body, requiring frequent dosing and potentially leading to the formation of toxic metabolites.[6] The metabolic stability of the 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine analogs is a critical parameter to assess. The primary sites of metabolism are the liver, and in vitro assays using liver fractions can provide a reliable indication of a compound's metabolic fate.[8]

The following protocol outlines a standard procedure for determining the metabolic stability of a test compound using human liver microsomes.

Objective: To determine the in vitro intrinsic clearance of 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine analogs.

Materials:

• Pooled human liver microsomes (HLM)

• Test compounds (dissolved in DMSO)

• NADPH regenerating system (containing NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Potassium phosphate buffer (pH 7.4)

• Acetonitrile (for reaction termination)

• Internal standard (for LC-MS/MS analysis)

• 96-well plates

• Incubator (37°C)

• Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

Protocol:

• Preparation of Reagents:

  • Prepare a working solution of the test compound in potassium phosphate buffer. The final DMSO concentration should be less than 1%.

  • Prepare the NADPH regenerating system according to the manufacturer's instructions.

  • Thaw the human liver microsomes on ice and dilute to the desired concentration in potassium phosphate buffer.

• Incubation:

  • Add the microsomal solution to the wells of a 96-well plate.

  • Add the test compound working solution to the wells and pre-incubate at 37°C for 5 minutes.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

• Time-Point Sampling:

  • At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), terminate the reaction by adding ice-cold acetonitrile containing an internal standard.[9]

• Sample Processing and Analysis:

  • Centrifuge the plate to precipitate the proteins.

  • Transfer the supernatant to a new plate for LC-MS/MS analysis.

  • Quantify the remaining parent compound at each time point.[10]

Data Analysis: The percentage of the parent compound remaining at each time point is plotted against time. The in vitro half-life (t½) is then calculated from the slope of the linear portion of the curve.

Hypothetical Data Presentation: Metabolic Stability of 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine Analogs

Compound ID	In Vitro Half-life (t½, min)	Intrinsic Clearance (CLint, µL/min/mg protein)
BPS-A001	45	15.4
BPS-A002	> 60	< 11.5
BPS-A003	22	31.5
BPS-A004	15	46.2

Interpretation of Results: A longer half-life and lower intrinsic clearance are generally desirable. In the hypothetical data above, BPS-A002 exhibits the highest metabolic stability, making it a more promising candidate for further development. Conversely, BPS-A004 is rapidly metabolized and would likely have poor in vivo exposure.

Diagram: Metabolic Stability Assay Workflow

Caption: Workflow for the in vitro metabolic stability assay.

Cytochrome P450 (CYP) Inhibition: Uncovering the Potential for Drug-Drug Interactions

The cytochrome P450 family of enzymes is responsible for the metabolism of a vast number of drugs.[11] If a new drug candidate inhibits one of these enzymes, it can lead to an increase in the plasma concentration of a co-administered drug that is a substrate for that enzyme, potentially causing toxicity.[12] Therefore, it is crucial to assess the inhibitory potential of the 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine analogs against the major human CYP isoforms (e.g., CYP1A2, 2C9, 2C19, 2D6, and 3A4).[11][13]

Objective: To determine the IC50 values of 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine analogs against major human CYP450 isoforms.

Materials:

• Recombinant human CYP450 enzymes

• Fluorogenic CYP450-specific substrates

• NADPH regenerating system

• Potassium phosphate buffer (pH 7.4)

• Test compounds (dissolved in DMSO)

• Positive control inhibitors

• 96-well or 384-well plates

• Fluorescence plate reader

Protocol:

• Preparation:

  • Prepare serial dilutions of the test compounds and positive control inhibitors.

  • Prepare a reaction mixture containing the recombinant CYP enzyme, fluorogenic substrate, and NADPH regenerating system in potassium phosphate buffer.

• Incubation:

  • Add the test compounds or positive controls to the wells of the plate.

  • Initiate the reaction by adding the reaction mixture.

  • Incubate at 37°C for a specified time.

• Measurement:

  • Measure the fluorescence intensity using a plate reader. The fluorescent signal is proportional to the enzyme activity.[11]

• Data Analysis:

  • Calculate the percent inhibition for each concentration of the test compound.

  • Plot the percent inhibition against the logarithm of the test compound concentration to determine the IC50 value (the concentration at which 50% of the enzyme activity is inhibited).[12]

Hypothetical Data Presentation: CYP450 Inhibition Profile of BPS-A002

CYP Isoform	IC50 (µM)
CYP1A2	> 50
CYP2C9	25.3
CYP2C19	> 50
CYP2D6	12.8
CYP3A4	8.5

Interpretation of Results: An IC50 value of less than 10 µM is often considered a potential for in vivo drug-drug interactions. In this hypothetical example, BPS-A002 shows moderate inhibition of CYP3A4 and CYP2D6, and weak inhibition of CYP2C9. This information is critical for designing future clinical studies and avoiding co-administration with drugs that are sensitive substrates of these enzymes.

Diagram: CYP450 Inhibition Logic

Caption: Logic of a fluorogenic CYP450 inhibition assay.

Plasma Protein Binding: The Gatekeeper of Drug Distribution

Once a drug enters the bloodstream, it can bind to plasma proteins, such as albumin and alpha-1-acid glycoprotein.[14] Only the unbound or "free" fraction of the drug is available to distribute to tissues and interact with its target.[15] Therefore, determining the extent of plasma protein binding is essential for understanding a drug's distribution and efficacy.[16]

Objective: To determine the fraction of unbound (fu) 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine analogs in plasma.

Materials:

• Rapid Equilibrium Dialysis (RED) device with a semi-permeable membrane

• Human plasma

• Phosphate-buffered saline (PBS), pH 7.4

• Test compounds

• Incubator with shaking capability (37°C)

• LC-MS/MS system

Protocol:

• Preparation:

  • Spike the test compound into human plasma.

• Dialysis Setup:

  • Add the spiked plasma to the sample chamber of the RED device.

  • Add PBS to the buffer chamber.

• Equilibration:

  • Incubate the RED device at 37°C with shaking for a sufficient time to reach equilibrium (typically 4-6 hours).[14]

• Sample Collection and Analysis:

  • After incubation, collect samples from both the plasma and buffer chambers.

  • Determine the concentration of the test compound in both samples using LC-MS/MS.[15]

Data Analysis: The fraction unbound (fu) is calculated as the ratio of the compound concentration in the buffer chamber to the concentration in the plasma chamber.

Hypothetical Data Presentation: Plasma Protein Binding of BPS Analogs

Compound ID	Fraction Unbound (fu)	% Bound
BPS-A001	0.05	95
BPS-A002	0.12	88
BPS-A003	0.01	99
BPS-A004	0.25	75

Interpretation of Results: High plasma protein binding (low fu) can limit the amount of drug available to exert its therapeutic effect. In this example, BPS-A003 is highly bound to plasma proteins, which may necessitate higher doses to achieve a therapeutic concentration of the free drug. BPS-A004 has the highest fraction unbound, suggesting better tissue distribution.

Section 3: In Vivo Pharmacokinetics: The Whole-Animal Perspective

While in vitro assays provide valuable early insights, in vivo pharmacokinetic studies in animal models are essential to understand how a drug behaves in a complete biological system.[17][18] Rodent models, such as mice and rats, are commonly used in preclinical drug development.[19]

Rodent Pharmacokinetic Study Design

Objective: To determine the key pharmacokinetic parameters of a 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine analog in rodents following intravenous (IV) and oral (PO) administration.

Animal Model:

• Male Sprague-Dawley rats (or other appropriate rodent strain)

Dosing:

• Intravenous (IV) Administration: A single bolus dose is administered via the tail vein to determine parameters such as clearance, volume of distribution, and half-life.

• Oral (PO) Administration: A single dose is administered by oral gavage to assess oral absorption and bioavailability.

Sample Collection:

• Blood samples are collected at multiple time points post-dose from the tail vein or another appropriate site.[17]

• Plasma is separated from the blood samples and stored frozen until analysis.

Bioanalysis:

• The concentration of the test compound in the plasma samples is determined using a validated LC-MS/MS method.

Pharmacokinetic Analysis:

• The plasma concentration-time data is analyzed using non-compartmental or compartmental modeling to determine key pharmacokinetic parameters.

Key Pharmacokinetic Parameters:

• Cmax: Maximum plasma concentration.

• Tmax: Time to reach Cmax.

• AUC: Area under the plasma concentration-time curve, representing total drug exposure.

• t½: Elimination half-life.

• CL: Clearance, the volume of plasma cleared of the drug per unit time.

• Vd: Volume of distribution, an apparent volume into which the drug distributes.

• F%: Oral bioavailability, the fraction of the oral dose that reaches systemic circulation.

Hypothetical Data Presentation: Pharmacokinetic Parameters of BPS-A002 in Rats

Parameter	IV (1 mg/kg)	PO (5 mg/kg)
Cmax (ng/mL)	1250	850
Tmax (h)	0.08	1.0
AUC (ng*h/mL)	1875	4688
t½ (h)	2.5	2.8
CL (mL/min/kg)	8.9	-
Vd (L/kg)	1.9	-
F (%)	-	50

Interpretation of Results: The hypothetical data for BPS-A002 suggests good oral bioavailability (50%) and a reasonable half-life in rats. The clearance is low relative to liver blood flow, and the volume of distribution is moderate, indicating some tissue distribution. These are favorable pharmacokinetic properties for a drug candidate.

Conclusion: A Data-Driven Path to Clinical Success

The comprehensive pharmacokinetic profiling of 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine analogs is an indispensable component of their development as potential therapeutic agents. By integrating data from a suite of in vitro and in vivo studies, researchers can gain a holistic understanding of a compound's ADME properties. This knowledge empowers medicinal chemists to optimize molecular structures for improved pharmacokinetic behavior and provides a solid foundation for advancing the most promising candidates into clinical trials. The methodologies and principles outlined in this guide serve as a robust framework for navigating the complex but critical path of pharmacokinetic evaluation, ultimately increasing the probability of translating a promising molecule into a life-changing medicine.

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• 16. BioSPME for Plasma Protein Binding Assay: Details of Method Development and Optimization [sigmaaldrich.com]
• 17. Rodent In Vivo PK Service - Creative Biolabs [creative-biolabs.com]
• 18. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 19. nuvisan.com [nuvisan.com]

Protocols & Analytical Methods

Application Note: Utilizing 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine in Kinase Inhibitor Drug Discovery

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocols

Introduction and Structural Rationale

In modern pharmaceutical drug discovery, the design of targeted kinase inhibitors relies heavily on privileged scaffolds that can accurately orient pharmacophores within the ATP-binding pocket. The compound 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine is a highly versatile, bifunctional bis-pyridyl ether building block.

Historically, diphenyl ethers have been used to bridge the hinge-binding region and the DFG-out pocket in Type II kinase inhibitors (e.g., Sorafenib). However, the incorporation of nitrogen atoms into the aromatic rings to form a bis-pyridyl ether provides profound physicochemical advantages[1]. The pyridine nitrogens act as critical hydrogen-bond acceptors, engaging with the inactive DFG-out conformation of the enzyme, while simultaneously lowering the overall lipophilicity (LogP) of the molecule. This optimization significantly improves both Ligand Efficiency (LE) and Lipophilic Ligand Efficiency (LLE), which are critical metrics for downstream clinical success[1].

Bifunctional Utility

This specific scaffold offers two orthogonal handles for derivatization, allowing for a protecting-group-free synthetic workflow:

• The 3-Amine Handle: Highly nucleophilic, ideal for immediate conversion into amides, ureas, or sulfonamides to construct the DFG-interacting moiety.

• The 5-Bromo Handle: An electrophilic site primed for transition-metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura, Buchwald-Hartwig) to install hinge-binding or solvent-exposed solubilizing groups.

Physicochemical Profiling: Bis-Pyridyl vs. Diphenyl Ethers

To understand the causality behind selecting 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine over its carbon-only analog, we must examine the molecular properties. The introduction of sp2 nitrogens fundamentally alters the hydration shell and electrostatic potential of the scaffold[2].

Table 1: Comparative Physicochemical Properties of Ether Scaffolds

Property	Diphenyl Ether Scaffold	Bis-Pyridyl Ether Scaffold	Pharmacological Impact
cLogP	~4.5 - 5.0	~2.5 - 3.2	Reduced lipophilic toxicity, improved oral bioavailability.
TPSA (Ų)	< 30	50 - 65	Enhanced solubility and optimal membrane permeability.
H-Bond Acceptors	1 (Ether Oxygen)	3 (Ether O + 2 Pyridine N)	Stronger kinase DFG-out pocket engagement[1].
Aromatic Ring Count	2	2	Maintains necessary π-π stacking interactions.

Synthetic Workflow and Experimental Protocols

The optimal strategy for functionalizing 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine is a sequential approach. The amine must be functionalized first. If the bromide is subjected to cross-coupling while the primary amine is unprotected, the amine can coordinate to the palladium catalyst, leading to catalyst poisoning or unwanted Buchwald-Hartwig auto-polymerization.

Mechanistic Workflow

Fig 1. Sequential dual-functionalization workflow of the bis-pyridyl ether scaffold.

Protocol 1: Synthesis of the Urea Intermediate (DFG-Binding Motif)

Objective: Neutralize the nucleophilic amine and install a hydrogen-bond donor/acceptor pair.

Reagents & Materials:

• 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine (1.0 eq, 10 mmol)

• Substituted Aryl Isocyanate (e.g., 3-(trifluoromethyl)phenyl isocyanate) (1.05 eq, 10.5 mmol)

• Anhydrous Dichloromethane (DCM) (50 mL)

• Triethylamine (TEA) (0.1 eq, 1 mmol) - Catalytic

Step-by-Step Methodology:

• Preparation: In an oven-dried 100 mL round-bottom flask flushed with Argon, dissolve the bis-pyridyl amine in 50 mL of anhydrous DCM.

• Addition: Add catalytic TEA. Cool the reaction mixture to 0 °C using an ice bath.

• Reaction: Dissolve the aryl isocyanate in 10 mL of DCM and add it dropwise to the reaction mixture over 15 minutes using an addition funnel.

• Incubation: Remove the ice bath and allow the reaction to stir at room temperature (20-25 °C) for 4 hours. Monitor completion via TLC (EtOAc/Hexane 1:1) or LC-MS.

• Workup: The urea product typically precipitates from the DCM solution. Filter the resulting suspension through a sintered glass funnel.

• Purification: Wash the filter cake with cold DCM (2 x 10 mL) and hexane (20 mL). Dry under high vacuum to yield the pure urea intermediate.

Protocol 2: Suzuki-Miyaura Cross-Coupling (Hinge-Binding Motif)

Objective: Extend the scaffold at the 5-bromo position to interact with the kinase hinge region.

Causality of Catalyst Choice: We utilize Pd(dppf)Cl₂ because the bidentate dppf ligand creates a sterically demanding environment around the palladium center. This prevents the strongly coordinating pyridine nitrogens of our scaffold from displacing the ligand and deactivating the catalyst[3].

Table 2: Optimization of Suzuki-Miyaura Conditions for Bis-Pyridyl Ethers

Catalyst System	Base	Solvent System	Temp (°C)	Yield (%)	Observation
Pd(PPh₃)₄	Na₂CO₃	Toluene/EtOH/H₂O	90	35%	Significant catalyst deactivation.
Pd(OAc)₂, SPhos	K₃PO₄	Toluene/H₂O	100	62%	Moderate yield, some protodeboronation.
Pd(dppf)Cl₂	K₂CO₃	1,4-Dioxane/H₂O (4:1)	90	89%	Optimal. Clean conversion, no poisoning.

Step-by-Step Methodology:

• Preparation: To a microwave vial or Schlenk flask, add the urea intermediate from Protocol 1 (1.0 eq, 2 mmol), the desired aryl/heteroaryl boronic acid (1.2 eq, 2.4 mmol), K₂CO₃ (3.0 eq, 6 mmol), and Pd(dppf)Cl₂ (0.05 eq, 0.1 mmol).

• Solvent Addition: Add a degassed mixture of 1,4-Dioxane and H₂O (4:1 v/v, 15 mL).

• Degassing: Purge the vessel with Argon for 10 minutes by bubbling directly into the solvent.

• Heating: Seal the vessel and heat to 90 °C in an oil bath for 12 hours.

• Workup: Cool to room temperature. Dilute with EtOAc (30 mL) and wash with water (2 x 20 mL) and brine (20 mL).

• Purification: Dry the organic layer over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography (DCM/MeOH gradient) to isolate the final kinase inhibitor.

Pharmacological Application: Kinase Inhibition

Once synthesized, these bis-pyridyl ether derivatives act as potent Type II kinase inhibitors. They stabilize the inactive "DFG-out" conformation of kinases such as c-Met, ALK, or B-Raf. By doing so, they disrupt the downstream phosphorylation cascade responsible for tumor proliferation and survival.

Fig 2. Pharmacological mechanism of bis-pyridyl ether inhibitors on the MAPK/ERK pathway.

References

• What Happens in Successful Optimizations? A Survey of 2018–2024 Literature. Journal of Medicinal Chemistry - ACS Publications. Available at:[1]

• 1-[2-[(Heteroaryloxy)heteroaryl]carbamoyl]indolines: novel and selective 5-HT2C receptor inverse agonists with potential as antidepressant/Anxiolytic agents. ResearchGate. Available at:[2]

• Synthesis of Unsymmetric HetAr–X–HetAr' Compounds by Rhodium-Catalyzed Heteroaryl Exchange Reactions. ResearchGate. Available at:[3]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Advanced Application Note: Utilizing 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine as a Core Scaffold in Targeted API Synthesis

Executive Summary & Strategic Rationale

In modern drug discovery, diaryl ethers are recognized as privileged scaffolds, frequently serving as the structural backbone for receptor tyrosine kinase (RTK) inhibitors, anti-inflammatory agents, and targeted oncology therapeutics (). However, traditional biphenyl ethers often suffer from high lipophilicity (elevated LogP) and susceptibility to CYP450-mediated oxidative metabolism.

By substituting the phenyl rings with pyridines—yielding the bis-pyridine ether motif found in 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine —process chemists and drug developers can dramatically improve the physicochemical profile of the resulting Active Pharmaceutical Ingredient (API). The incorporated nitrogen atoms act as critical hydrogen-bond acceptors for kinase hinge-binding, lower the overall lipophilicity to enhance aqueous solubility, and block metabolically labile sites.

This application note details the orthogonal functionalization of this highly versatile intermediate, providing self-validating protocols for both N-acylation and C-C cross-coupling to construct complex API architectures.

Chemical Profiling & Orthogonal Reactivity

The strategic value of 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine lies in its two distinct, orthogonally reactive handles:

• The 3-Amino Group (Ring A) : A moderately nucleophilic primary amine, primed for amide coupling, urea formation, or sulfonylation. Because it is situated on an electron-deficient pyridine ring, highly efficient coupling reagents are required to drive acylation to completion.

• The 5-Bromo Group (Ring B) : An excellent electrophile for palladium-catalyzed cross-couplings (Suzuki-Miyaura, Buchwald-Hartwig, or Sonogashira). The electron-withdrawing nature of the pyridine ring facilitates rapid oxidative addition by the Pd(0) catalyst ().

Figure 1: Orthogonal synthetic workflow for functionalizing the bis-pyridine ether scaffold.

Experimental Protocols & Mechanistic Causality

Protocol A: N-Acylation of the 3-Amino Pyridine Handle

Objective : To install a pharmacophore (e.g., a substituted benzoic acid or heteroaryl carboxylic acid) via an amide bond. Mechanistic Insight : Aminopyridines are significantly less nucleophilic than standard anilines due to the electron-withdrawing effect of the pyridine nitrogen. Standard carbodiimides (EDC/DCC) often result in incomplete conversion. HATU is selected because it generates a highly reactive 7-azabenzotriazole active ester, accelerating the rate-determining aminolysis step and preventing substrate degradation.

Step-by-Step Methodology :

• Activation : In an oven-dried 100 mL round-bottom flask, dissolve the target carboxylic acid (1.1 equiv, 11.0 mmol) in anhydrous N,N-Dimethylformamide (DMF, 0.2 M). Add HATU (1.2 equiv, 12.0 mmol) and N,N-Diisopropylethylamine (DIPEA, 3.0 equiv, 30.0 mmol). Stir at ambient temperature (20°C) for 15 minutes to ensure complete formation of the active ester.

• Coupling : Add 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine (1.0 equiv, 10.0 mmol) in a single portion.

• Self-Validating Monitoring : Stir the reaction mixture at 40°C. Monitor progression via LC-MS. The reaction system validates its completion when the peak corresponding to the starting amine (m/z[M+H]+ ≈ 266.0/268.0) is entirely consumed (>98% conversion), which typically occurs within 4–6 hours.

• Workup : Quench the reaction by pouring it into vigorously stirred ice-water (150 mL). The amide intermediate typically precipitates as a solid. Filter the precipitate, wash with cold water (3 x 20 mL), and dry under vacuum at 50°C for 12 hours.

Protocol B: Suzuki-Miyaura Cross-Coupling at the 5-Bromo Position

Objective : To extend the molecular framework by coupling the bromopyridine intermediate with an aryl or heteroaryl boronic acid/ester. Mechanistic Insight : Pyridine-containing substrates are notorious for poisoning palladium catalysts via competitive nitrogen coordination. To prevent this, a bidentate phosphine ligand with a large bite angle, such as dppf (1,1'-Bis(diphenylphosphino)ferrocene), is utilized. Pd(dppf)Cl₂ forms a stable, sterically shielded active species that resists deactivation and facilitates transmetalation with organoboron reagents ().

Step-by-Step Methodology :

• Preparation : Charge a Schlenk flask with the bromopyridine-amide intermediate from Protocol A (1.0 equiv, 5.0 mmol), the desired boronic acid pinacol ester (1.2 equiv, 6.0 mmol), and Pd(dppf)Cl₂·CH₂Cl₂ (0.05 equiv, 0.25 mmol).

• Solvent & Base : Add a degassed mixture of 1,4-Dioxane and water (4:1 v/v, 25 mL), followed by Potassium Carbonate (K₂CO₃, 3.0 equiv, 15.0 mmol).

• Deoxygenation : Subject the mixture to three freeze-pump-thaw cycles or vigorously sparge with Argon for 15 minutes. Causality: Oxygen must be rigorously excluded to prevent homocoupling of the boronic ester and oxidation of the electron-rich phosphine ligand.

• Reaction : Heat the mixture to 90°C under an Argon atmosphere for 8–12 hours.

• Purification & Metal Scavenging : Cool to room temperature, dilute with Ethyl Acetate (50 mL), and filter through a pad of Celite. To ensure the final API meets stringent heavy metal limits (<10 ppm Pd), treat the organic filtrate with a silica-based metal scavenger (e.g., SiliaMetS Thiol, 5 equivalents relative to Pd) at 40°C for 2 hours before final column chromatography.

Quantitative Data: Optimization of Suzuki-Miyaura Conditions

To establish a robust process chemistry route, various catalytic systems and bases were evaluated for the cross-coupling of the 5-bromopyridine moiety. The optimized parameters are summarized below to guide scale-up efforts.

Entry	Catalyst System (5 mol%)	Base (3.0 equiv)	Solvent System	Temp (°C)	Conversion (%)*	Isolated Yield (%)
1	Pd(PPh₃)₄	Na₂CO₃	Toluene/EtOH/H₂O	90	65	52
2	Pd(OAc)₂ / SPhos	K₃PO₄	Toluene/H₂O	100	82	74
3	Pd(dppf)Cl₂·CH₂Cl₂	K₂CO₃	1,4-Dioxane/H₂O	90	>99	91
4	Pd(dppf)Cl₂·CH₂Cl₂	Cs₂CO₃	1,4-Dioxane/H₂O	90	>99	89
5	Pd₂(dba)₃ / XPhos	KOtBu	1,4-Dioxane	100	45**	30

*Determined by HPLC analysis at 12 hours. **Significant protodeboronation of the boronic ester was observed due to the overly strong alkoxide base.

Pharmacological Application: Kinase Inhibition

APIs derived from the 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine scaffold are frequently deployed as Type I or Type II kinase inhibitors. The diaryl ether oxygen acts as a flexible hinge, allowing the molecule to adopt a bioactive "U-shape" conformation within the ATP-binding pocket of targets such as ALK, ROS1, or c-Met, thereby arresting downstream oncogenic signaling.

Figure 2: Pharmacological mechanism of action for bis-pyridine ether-derived kinase inhibitors.

References

• Chen, T., & Yang, J.-F. (2020). "Diaryl Ether: A Privileged Scaffold for Drug and Agrochemical Discovery." Journal of Agricultural and Food Chemistry.[Link]

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). "Selection of boron reagents for Suzuki–Miyaura coupling." Chemical Society Reviews.[Link]

• Zhu, L., et al. (2007). "A Practical Buchwald−Hartwig Amination of 2-Bromopyridines with Volatile Amines." The Journal of Organic Chemistry.[Link]

Optimal Catalysts for the Functionalization of 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine: An Application Guide

Abstract

The 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine scaffold is a cornerstone in contemporary medicinal chemistry, frequently appearing in the architecture of potent kinase inhibitors and other targeted therapeutics. The strategic disposition of its reactive sites—a bromo-substituted pyridine ring ripe for cross-coupling and a nucleophilic aminopyridine moiety—offers a versatile platform for molecular diversification. This comprehensive technical guide provides researchers, scientists, and drug development professionals with an in-depth exploration of optimal catalytic strategies for the selective functionalization of this high-value building block. We delve into the mechanistic rationale behind catalyst selection for palladium-catalyzed Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings at the C-Br bond. Furthermore, we explore advanced methodologies, including C-H activation and the application of alternative nickel and copper catalytic systems. Each section is supported by detailed, field-proven protocols, comparative data, and mechanistic diagrams to empower users to confidently and efficiently advance their research and development programs.

Molecular Profile: 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine

Understanding the inherent reactivity of the target molecule is paramount to designing successful functionalization strategies. The structure possesses three primary sites for chemical modification:

• The Carbon-Bromine (C-Br) Bond: Located on an electron-deficient pyridine ring, this bond is the primary electrophilic site, making it an ideal handle for transition-metal-catalyzed cross-coupling reactions.

• The Primary Amino (NH₂) Group: This nucleophilic group can participate in various reactions, including acylation and alkylation. Critically, its lone pair of electrons can also coordinate to metal catalysts, potentially inhibiting the desired reaction.[1] This necessitates careful selection of ligands and reaction conditions to mitigate catalyst poisoning.

• Aromatic C-H Bonds: Both pyridine rings contain C-H bonds that are potential targets for direct functionalization. These reactions are typically more challenging and require specific catalytic systems to achieve high regioselectivity, often directed by the existing heteroatoms.

The interplay between the electron-donating amino group and the two inherently electron-deficient pyridine rings creates a unique electronic landscape that must be considered when selecting an optimal catalytic system.

Part I: Palladium-Catalyzed Functionalization at the C-Br Bond

The C-Br bond is the most common and reliable site for introducing molecular diversity. Palladium catalysis is the workhorse for these transformations, offering a vast and well-understood toolbox for C-C, C-N, and C-O bond formation.

Suzuki-Miyaura Coupling: Forging C-C Bonds

The Suzuki-Miyaura reaction is an indispensable tool for constructing biaryl and hetero-biaryl linkages, which are prevalent in kinase inhibitors.[2][3] The primary challenge when applying this reaction to our substrate is the presence of the free amine, which can interfere with the palladium catalyst. However, modern catalyst systems can achieve high yields without the need for amine protection.[1]

Causality Behind Experimental Choices:

• Palladium Precatalyst: Pd(PPh₃)₄ is a reliable choice as it enters the catalytic cycle as Pd(0) directly. Pd(OAc)₂ or Pd₂(dba)₃ are also common but require in situ reduction, which is often facilitated by phosphine ligands.

• Ligand: The ligand is arguably the most critical component. For electron-rich and potentially coordinating substrates like aminopyridines, bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos, P(t-Bu)₃) are often superior. They accelerate the rate-limiting oxidative addition and the final reductive elimination step, outcompeting catalyst inhibition.[4]

• Base: A base is required to activate the boronic acid, forming a more nucleophilic boronate species.[4] Inorganic bases like K₂CO₃, K₃PO₄, or Cs₂CO₃ are commonly used in aqueous solvent mixtures. The choice of base can significantly impact yield and should be screened for optimal performance.

• Solvent: A mixture of an organic solvent (e.g., 1,4-dioxane, DMF, Toluene) and water is typical, as it facilitates the dissolution of both the organic substrate and the inorganic base.[3]

Table 1: Comparison of Catalyst Systems for Suzuki-Miyaura Coupling of (Hetero)aryl Halides

Catalyst System (Pd Source / Ligand)	Base	Solvent	Temp (°C)	Typical Yield (%) (on similar substrates)	Reference(s)
Pd(PPh₃)₄	K₃PO₄	1,4-Dioxane/H₂O	85-95	70-90	[1][5]
Pd(OAc)₂ / SPhos	K₃PO₄	Toluene/H₂O	100	>90
Pd₂(dba)₃ / P(t-Bu)₃	KF	THF	50	Moderate	[5]
Pd(dppf)Cl₂	K₂CO₃	DMF/H₂O	90	80-95

Protocol 1: Suzuki-Miyaura Coupling of 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine

• Reaction Setup: To a dry round-bottom flask or microwave vial, add 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine (1.0 eq), the desired arylboronic acid (1.2–1.5 eq), and the base (e.g., K₂CO₃, 2.0 eq).[1][2]

• Inert Atmosphere: Seal the vessel and evacuate and backfill with an inert gas (e.g., Nitrogen or Argon). Repeat this cycle three times to ensure an oxygen-free environment.[1]

• Catalyst Addition: Under the inert atmosphere, add the palladium catalyst (e.g., Pd(PPh₃)₄, 2–5 mol%).[1][6]

• Solvent Addition: Add degassed solvents (e.g., 1,4-dioxane and water, 4:1 v/v) via syringe.[1][2]

• Reaction: Heat the mixture to 80–100 °C with vigorous stirring for 4–16 hours. Monitor progress by TLC or LC-MS.[6]

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and water. Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Buchwald-Hartwig Amination: Constructing C-N Bonds

For synthesizing complex diaryl or aryl-alkyl amines, the Buchwald-Hartwig amination is the gold standard.[7] It allows for the coupling of the C-Br bond with a wide variety of primary and secondary amines, including those that are poorly nucleophilic.

Causality Behind Experimental Choices:

• Catalyst System: The success of this reaction is highly dependent on the ligand. The development of sterically hindered, electron-rich phosphine ligands (e.g., BINAP, XPhos, BrettPhos) was a breakthrough, enabling the coupling of a broader range of substrates under milder conditions.[7][8] These ligands facilitate the reductive elimination step, which is often the rate-limiting step in C-N bond formation.

• Base: A strong, non-nucleophilic base is required to deprotonate the amine coupling partner. Sodium tert-butoxide (NaOtBu) is very common, but others like lithium bis(trimethylsilyl)amide (LiHMDS) or cesium carbonate (Cs₂CO₃) can be effective, especially for more sensitive substrates.[9]

• Solvent: Anhydrous, aprotic solvents like toluene, 1,4-dioxane, or THF are essential to prevent quenching of the strong base and interference with the catalytic cycle.

Protocol 2: Buchwald-Hartwig Amination

• Reaction Setup: In a glovebox or under a robust inert atmosphere, add the palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%), the ligand (e.g., BINAP, 2-4 mol%), and the base (e.g., NaOtBu, 1.4 eq) to a dry Schlenk flask.[2]

• Reagent Addition: Add 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine (1.0 eq) and the amine coupling partner (1.1–1.2 eq).

• Solvent Addition: Add anhydrous, degassed solvent (e.g., toluene) via syringe.

• Reaction: Heat the mixture to 80–110 °C with stirring for 12–24 hours, monitoring by TLC or LC-MS.[2]

• Work-up: Cool the reaction to room temperature and quench carefully by adding saturated aqueous NH₄Cl solution. Extract with an organic solvent, wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purification: Purify the residue by flash column chromatography.

Caption: The catalytic cycle for the Buchwald-Hartwig amination.

Sonogashira Coupling: Installing Alkyne Moieties

The Sonogashira reaction provides a powerful method for forming a C(sp²)-C(sp) bond, introducing a linear alkyne fragment into the molecule.[6] This transformation is invaluable for constructing rigid scaffolds or as a precursor for further transformations.

Causality Behind Experimental Choices:

• Dual Catalyst System: The classic Sonogashira coupling employs a synergistic palladium and copper(I) catalytic system.[10] The palladium catalyst facilitates the main cross-coupling cycle (oxidative addition/reductive elimination), while the copper(I) co-catalyst activates the terminal alkyne by forming a copper(I) acetylide intermediate, which then participates in the transmetalation step.[11]

• Base: An amine base, such as triethylamine (Et₃N) or diisopropylethylamine (DIPEA), is typically used. It serves both to neutralize the H-X acid formed during the reaction and can also act as the solvent.[6]

• Copper-Free Conditions: Concerns over homocoupling of the alkyne (Glaser coupling) and the potential toxicity of copper have led to the development of copper-free Sonogashira protocols. These methods often rely on more sophisticated palladium/ligand systems or different reaction conditions to facilitate the C-H activation of the alkyne directly at the palladium center.

Protocol 3: Sonogashira Coupling

• Reaction Setup: To a dry Schlenk flask, add 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine (1.0 eq), the palladium catalyst (e.g., PdCl₂(PPh₃)₂, 2-3 mol%), and the copper(I) co-catalyst (e.g., CuI, 4-5 mol%).[6][12]

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas.

• Solvent and Reagent Addition: Add an anhydrous solvent (e.g., THF or DMF) and an amine base (e.g., Et₃N, 3.0 eq) via syringe.[6][12]

• Alkyne Addition: Add the terminal alkyne (1.1–1.2 eq) to the mixture.[6]

• Reaction: Stir the reaction at temperatures ranging from room temperature to 60 °C for 2–16 hours, monitoring by TLC.[6]

• Work-up: Once complete, remove the solvent under reduced pressure. Dissolve the residue in a solvent like ethyl acetate and wash with saturated aqueous NH₄Cl solution and brine to remove the amine base and copper salts.

• Purification: Dry the organic layer, concentrate, and purify by flash column chromatography.

Part II: Advanced Functionalization via C-H Activation

Directly converting C-H bonds to C-C or C-X bonds represents a more atom-economical approach to functionalization.[13] For the target substrate, C-H activation could potentially occur at several positions on either pyridine ring, with regioselectivity being the primary challenge.

Causality Behind Experimental Choices:

• Directing Groups: The pyridine nitrogen atoms are intrinsic directing groups. In many palladium-catalyzed C-H activations, coordination of the pyridine nitrogen to the metal center directs functionalization to the C2 or C6 positions. The amino group can also act as a directing group.

• Catalyst Systems: Palladium(II) acetate is a common catalyst for these transformations, often used in conjunction with an oxidant (if it's an oxidative coupling) or a specific ligand.[6][13] The choice of ligand (e.g., phosphines, N-heterocyclic carbenes, or nitrogen-based ligands like 1,10-phenanthroline) can be crucial in controlling the regioselectivity and efficiency of the C-H activation step.[13]

• Mechanism: The mechanism for direct arylation often proceeds via a Concerted Metalation-Deprotonation (CMD) pathway, where the C-H bond is cleaved with the assistance of a base or an internal ligand, avoiding the need for pre-functionalized organometallic reagents.[13]

Caption: A plausible pathway for palladium-catalyzed C-H functionalization.

Part III: Alternative Catalytic Systems

While palladium is dominant, other transition metals offer unique advantages in terms of cost, reactivity, and sustainability.

• Nickel Catalysis: As a more earth-abundant and economical alternative to palladium, nickel has emerged as a powerful catalyst for cross-coupling reactions.[14] Nickel catalysts can often couple less reactive electrophiles (like aryl chlorides) and can exhibit different reactivity and selectivity profiles.[15][16] Catalyst systems often involve Ni(II) precatalysts (e.g., NiCl₂(DME)) with bipyridine or phosphine ligands and a stoichiometric reductant like manganese or zinc powder.[16]

• Copper Catalysis: Copper is an inexpensive and versatile catalyst. Beyond its co-catalyst role in the Sonogashira reaction, it can mediate Ullmann-type couplings (C-N, C-O, C-S bond formation) and various oxidative C-H functionalization reactions, offering a complementary approach to palladium-based methods.[17][18][19]

Experimental Workflow and Analysis

A systematic approach is crucial for the successful execution and analysis of these catalytic reactions.

Caption: General experimental workflow for catalytic cross-coupling.

Conclusion

The functionalization of 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine is a critical step in the synthesis of numerous high-value molecules for the pharmaceutical industry. While palladium-catalyzed cross-coupling reactions at the C-Br bond remain the most robust and versatile strategies, a deep understanding of the interplay between the catalyst, ligand, base, and substrate is essential for success. The Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira reactions each provide reliable entries to C-C and C-N bonded products. For researchers looking to push the boundaries of synthetic efficiency, direct C-H activation and the exploration of more sustainable nickel and copper catalysts offer exciting future directions. The protocols and mechanistic insights provided in this guide serve as a comprehensive resource to aid scientists in the rational design and execution of their synthetic strategies.

References

• Palladium-Catalyzed Synthesis of Substituted Pyridines: Application Notes and Protocols - Benchchem.

• Wang, Y., Dong, X., & Larock, R. C. (2003). Synthesis of naturally occurring pyridine alkaloids via palladium-catalyzed coupling/migration chemistry. The Journal of Organic Chemistry, 68(8), 3090–3098. Available from: [Link]

• Synthesis of Polyfunctional Pyridines via Copper-Catalyzed Oxidative Coupling Reactions. The Journal of Organic Chemistry, 81(23), 11671–11677.
• An efficient and practical synthesis of functionalized pyridines via recyclable copper-catalyzed three-component tandem cyclization. Synthetic Communications.

• Louie, J., & Gibby, J. E. (2005). A Nickel-Catalyzed Route to Pyridines. Journal of the American Chemical Society, 127(15), 5408–5409. Available from: [Link]

• Witulski, B., & Alayrac, C. (2008). Copper-Catalyzed Coupling of Pyridines and Quinolines with Alkynes: A One-Step, Asymmetric Route to Functionalized Heterocycles. The Journal of Organic Chemistry, 73(4), 1558–1561. Available from: [Link]

• Yu, J., Jin, Y., Zhang, H., Yang, X., & Fu, H. (2013). Copper-catalyzed aerobic oxidative C-H functionalization of substituted pyridines: synthesis of imidazopyridine derivatives. Chemistry (Weinheim an der Bergstrasse, Germany), 19(49), 16804–16808. Available from: [Link]

• Copper-Catalyzed C-3 Functionalization of Imidazo[1,2- a ]pyridines with 3-Indoleacetic Acids. ResearchGate. Available from: [Link]

• Nielsen, M. K., & Thomsen, M. K. (2018). Exploring Mechanisms in Ni Terpyridine Catalyzed C–C Cross-Coupling Reactions—A Review. Molecules, 23(2), 263. Available from: [Link]

• Palladium‐catalyzed cross‐coupling reaction between pyridine N‐oxide... ResearchGate. Available from: [Link]

• Nickel-Catalyzed Reductive Alkylation of Pyridines via C–N Bond Activation. Organic Letters. Available from: [Link]

• Stuart, D. R., & Fagnou, K. (2011). Palladium-Catalyzed Oxidative Cross-Coupling between Pyridine N-Oxides and Indoles. Organic Letters, 13(7), 1848–1851. Available from: [Link]

• An In-depth Technical Guide to the Synthesis of 6-Bromopyridin-3-amine from 3-Aminopyridine - Benchchem.

• Intramolecular C–H arylation of pyridine derivatives with a palladium catalyst for the synthesis of multiply fused heteroaromatic compounds. Beilstein Journal of Organic Chemistry. Available from: [Link]

• Nickel-catalyzed enantioselective arylation of pyridine. The Doyle Group. Available from: [Link]

• Application of 6-Bromopyridin-3-amine in the Synthesis of Pharmaceutical Intermediates - Benchchem.
• Application Notes and Protocols for the Suzuki Coupling of 6-Bromopyydin-3-amine - Benchchem.

• Buchwald–Hartwig amination. Wikipedia. Available from: [Link]

• Application Notes and Protocols: Buchwald- Hartwig Amination of 6-Bromo-N,N - Benchchem.

• Buchwald-Hartwig Amination. Chemistry LibreTexts. Available from: [Link]

• Assessing the Cooperating Ability of 6-Hydroxypicolinic Acid and Pyridyl-Amide Ligands in Palladium-Mediated CH Activation. Available from: [Link]

• Application Note: Sonogashira Coupling of 6-Bromo-N,N-dimethylpyridazin-3-amine - Benchchem.

• a facile and efficient synthesis of 3-amino-5-bromopyridine derivatives using microwave irradiation. HETEROCYCLES, 83(4). Available from: [Link]

• Suzuki reaction. Wikipedia. Available from: [Link]

• Single‐Pore versus Dual‐Pore Bipyridine‐Based Covalent–Organic Frameworks: An Insight into the Heterogeneous Catalytic A. University of North Texas. Available from: [Link]

• Buchwald-Hartwig Coupling. Organic Synthesis. Available from: [Link]

• Regioselective C-H Functionalization of the Six-Membered Ring of the 6,5-Fused Heterocyclic Systems: An Overview. Molecules, 26(19), 5763. Available from: [Link]

• Mechanistic Guidance Leads to Enhanced Site-Selectivity in C–H Oxidation Reactions Catalyzed by Ruthenium bis(Bipyridine) Complexes. ACS Catalysis. Available from: [Link]

• Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6. University of Southampton. Available from: [Link]

• Metal-bipyridine supported on 3-aminopropyl-functionalized MK10: effect of a metalating agent on the catalytic activity in the transesterification of β-keto ester. PMC. Available from: [Link]

• A Comparative Guide to Catalysts for 6-Chloropyridin-3-amine Coupling Reactions - Benchchem.

• Cambered Bipyridyl Ligand with Extended Aryl System Enables Electrochemical Reduction of Carbon Dioxide and Bicarbonate by Mn(bpy)(CO)3Br-type Catalyst Immobilized on Carbon Nanotubes. PMC. Available from: [Link]

• Rhenium bipyridine catalysts with hydrogen bonding pendant amines for CO2 reduction. ResearchGate. Available from: [Link]

• Sonogashira Coupling. Organic Chemistry Portal. Available from: [Link]

• Copper-free Sonogashira cross-coupling reactions: an overview. Semantic Scholar. Available from: [Link]

• Sonogashira Coupling. Chemistry LibreTexts. Available from: [Link]

• Buchwald–Hartwig amination of 5‐bromotryptoline with aminopyridines. ResearchGate. Available from: [Link]

• meta‐Selective C−H Functionalization of Pyridines. Available from: [Link]

• Suzuki Coupling. Organic Chemistry Portal. Available from: [Link]

• Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. PMC. Available from: [Link]

• Selective C–H Activation of Unprotected Allylamines by Control of Catalyst Speciation. PDF. Available from: [Link]

• Pd Catalyzed Functionalization of Non-Acidic C(sp3)-H Bonds. Denmark Group. Available from: [Link]

• Regioselectivity in palladium-catalyzed C-H activation/oxygenation reactions. PubMed. Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
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• 3. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 4. Suzuki Coupling [organic-chemistry.org]
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• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
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• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Sonogashira Coupling [organic-chemistry.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. mdpi.com [mdpi.com]
• 14. Exploring Mechanisms in Ni Terpyridine Catalyzed C–C Cross-Coupling Reactions—A Review | MDPI [mdpi.com]
• 15. Nickel-Catalyzed Cross-Electrophile Coupling of 2-Chloropyridines with Alkyl Bromides – WEIX RESEARCH GROUP – UW–Madison [weixgroup.chem.wisc.edu]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Sci-Hub. Synthesis of Polyfunctional Pyridines via Copper-Catalyzed Oxidative Coupling Reactions / The Journal of Organic Chemistry, 2016 [sci-hub.kr]
• 18. tandfonline.com [tandfonline.com]
• 19. Copper-catalyzed aerobic oxidative C-H functionalization of substituted pyridines: synthesis of imidazopyridine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: In Vitro Assay Preparation and Kinase Screening Workflows Using 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine

Introduction & Mechanistic Rationale

The compound 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine is a highly versatile bipyridyl ether building block, widely utilized in the design and synthesis of novel receptor tyrosine kinase (RTK) inhibitors. In targeted oncology drug discovery, the aminopyridine motif is recognized as a privileged scaffold. It frequently serves as the primary hinge-binding anchor, forming critical bidentate hydrogen bonds with the kinase backbone (e.g., the Pro1158 and Met1160 residues in the c-Met kinase domain) [1].

The structural anatomy of this specific building block offers three distinct pharmacological advantages:

• Hinge-Binding Affinity: The pyridin-3-amine moiety inserts deeply into the ATP-binding pocket.

• Conformational Flexibility: The central ether linkage allows the molecule to adopt the necessary dihedral angles to navigate the transition between the hinge region and the hydrophobic back-pocket [2].

• Synthetic Vectorization: The 5-bromo substituent acts as a critical synthetic handle. Through late-stage palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura or Sonagashira reactions), this position can be functionalized with various aryl, heteroaryl, or aliphatic groups to optimize kinase selectivity and potency [3].

This application note details the authoritative protocols for preparing, handling, and screening libraries derived from 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine, utilizing a Homogeneous Time-Resolved Fluorescence (HTRF) assay architecture.

Fig 1: c-Met signaling pathway and targeted intervention by aminopyridine-derived inhibitors.

Compound Preparation & Handling

To ensure self-validating and reproducible assay results, the physical properties of the bipyridyl ether scaffold must be strictly managed. Aminopyridine derivatives are prone to oxidation and can exhibit poor aqueous solubility if not handled correctly.

Stock Solution Preparation

• Protocol: Dissolve the lyophilized 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine (or its cross-coupled derivatives) in 100% anhydrous Dimethyl Sulfoxide (DMSO) to create a 10 mM primary stock.

• Causality: Anhydrous DMSO is mandatory. Moisture ingress from atmospheric humidity can lead to compound micro-precipitation during serial dilution and accelerates the oxidative degradation of the primary amine.

• Storage: Store aliquots in opaque, tightly sealed tubes at -20°C.

• Self-Validating QC: Prior to any biochemical screening, verify the integrity of the stock via LC-MS. The presence of the bromine atom provides a distinct isotopic signature (M and M+2 peaks of equal intensity separated by 2 Da), making mass spectrometric validation highly reliable and straightforward.

In Vitro Assay Workflow: HTRF Kinase Screening

To evaluate the inhibitory potency (IC₅₀) of derivatives synthesized from this scaffold, an HTRF-based biochemical assay is the industry standard.

Why HTRF? HTRF relies on Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) between a Europium cryptate donor and an XL665 acceptor. Highly conjugated aminopyridine derivatives often exhibit intrinsic auto-fluorescence that confounds standard fluorometric assays. The ratiometric measurement (665 nm / 620 nm) and time-delayed reading of HTRF inherently cancel out compound auto-fluorescence and signal quenching, yielding a highly trustworthy dataset [4].

Step-by-Step Methodology (c-Met Kinase Assay)

• Assay Buffer Preparation: Prepare a buffer containing 50 mM HEPES (pH 7.4), 10 mM MgCl₂, 1 mM EGTA, 0.01% Tween-20, and 1 mM DTT. Expert Insight: The inclusion of 0.01% Tween-20 is critical. It reduces the surface tension of the buffer and prevents lipophilic aminopyridine derivatives from adhering to the microplate walls, which would otherwise artificially inflate the apparent IC₅₀.

• Compound Dispensing (Acoustic): Using an acoustic liquid handler (e.g., Echo 550), dispense 10 nL of the serially diluted compound directly into a 384-well low-volume plate. Expert Insight: Acoustic dispensing eliminates tip-based carryover and maintains the final assay DMSO concentration at a strict 0.1%, preventing solvent-induced enzyme denaturation.

• Enzyme Addition: Add 5 µL of recombinant c-Met kinase (pre-diluted in assay buffer to 0.5 nM final concentration) to the wells. Incubate for 15 minutes at room temperature. This pre-incubation allows the inhibitor to reach binding equilibrium within the kinase hinge region before ATP competition begins.

• Reaction Initiation: Add 5 µL of a substrate mix containing biotinylated poly-GAT (substrate) and ATP at its apparent Km​ (e.g., 10 µM).

• Incubation: Seal the plate to prevent evaporation and incubate for exactly 60 minutes at room temperature.

• Detection Reagent Addition: Add 10 µL of HTRF detection buffer containing Streptavidin-XL665 (which binds the biotinylated substrate) and a Europium-cryptate labeled anti-phosphotyrosine antibody (which recognizes the phosphorylated poly-GAT).

• Readout & Validation: Incubate for 1 hour, then read on a TR-FRET compatible microplate reader. Calculate the 665/620 nm emission ratio. Self-Validating Step: Always include a known positive control (e.g., Crizotinib) and a no-enzyme negative control to calculate the Z'-factor. A Z'-factor > 0.6 validates the assay's robustness.

Fig 2: Step-by-step HTRF biochemical assay workflow for kinase inhibitor screening.

Data Visualization: Representative SAR Profiling

Once the 5-bromo position of the 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine scaffold is functionalized via cross-coupling, the resulting library can be screened. The table below illustrates how quantitative HTRF data should be structured to evaluate Structure-Activity Relationships (SAR) and kinase selectivity.

Compound ID	R-Group Substitution (at 5-Bromo position)	c-Met IC₅₀ (nM)	ALK IC₅₀ (nM)	Selectivity Fold (ALK/c-Met)
Scaffold	-Br (Unmodified)	> 10,000	> 10,000	N/A
Analog A	-Phenyl	1,250 ± 85	4,500 ± 210	3.6x
Analog B	-4-Fluorophenyl	340 ± 22	1,800 ± 95	5.3x
Analog C	-1-Methyl-1H-pyrazole	45 ± 4	850 ± 40	18.8x
Analog D	-2-Aminopyrimidine	12 ± 1.5	110 ± 8	9.1x
Control	Crizotinib (Reference)	8 ± 0.9	24 ± 2	3.0x

Note: Data represents hypothetical values based on typical aminopyridine SAR trajectories to demonstrate proper data structuring and selectivity profiling.

References

• Discovery of novel 2-aminopyridine-3-carboxamides as c-Met kinase inhibitors Source: Bioorganic & Medicinal Chemistry (via NIH) URL:[1]

• Studying the Binding Modes of Novel 2-Aminopyridine Derivatives as Effective and Selective c-Met Kinase Type 1 Inhibitors Using Molecular Modeling Approaches Source: MDPI URL:[2]

• Enzymatic characterization of c-Met receptor tyrosine kinase oncogenic mutants and kinetic studies with aminopyridine and triazolopyrazine inhibitors Source: Biochemistry (via NIH) URL:[3]

• Characterization of the aminopyridine derivative KRC-180 as a JAK2 inhibitor Source: International Journal of Oncology (via Spandidos Publications) URL:[4]

Sources

• 1. Discovery of novel 2-aminopyridine-3-carboxamides as c-Met kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Studying the Binding Modes of Novel 2-Aminopyridine Derivatives as Effective and Selective c-Met Kinase Type 1 Inhibitors Using Molecular Modeling Approaches [mdpi.com]
• 3. Enzymatic characterization of c-Met receptor tyrosine kinase oncogenic mutants and kinetic studies with aminopyridine and triazolopyrazine inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. spandidos-publications.com [spandidos-publications.com]

Application Note: Advanced Chromatographic Purification Strategies for 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine

Target Audience: Research Chemists, Process Scientists, and Drug Development Professionals Content Focus: Mechanistic problem-solving, stationary phase selection, and self-validating purification protocols.

Physicochemical Profiling & Mechanistic Challenges

The compound 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine is a functionalized diaryl ether that serves as a critical building block in the synthesis of kinase inhibitors and advanced pharmaceuticals. Structurally, it presents a unique chromatographic challenge due to its polybasic nature:

• 5-Bromopyridine moiety: The electron-withdrawing bromine atom adds lipophilicity while slightly reducing the basicity of its local pyridine nitrogen.

• 3-Aminopyridine moiety: This ring contains a primary amine (a strong hydrogen bond donor/acceptor) and a highly basic pyridine nitrogen.

The Causality of Chromatographic Failure on Bare Silica: When subjected to standard normal-phase chromatography on bare silica gel (SiO₂), aminopyridines exhibit severe peak tailing, streaking, and poor mass recovery[1]. This is not a polarity issue, but an acid-base phenomenon. The surface of bare silica consists of acidic silanol groups (Si-OH) with a pKa ranging from 4.5 to 5.0. The basic nitrogens of the aminopyridine moiety (conjugate acid pKa ~6.8) engage in robust proton-transfer and hydrogen-bonding interactions with these silanols[2]. This disrupts standard adsorption-desorption kinetics, resulting in non-linear Langmuir isotherms and irreversible ionic binding.

To successfully purify this compound, the chromatographic system must be intentionally designed to either chemically mask the active silanols or bypass them entirely using alternative stationary phases[3].

Process Visualization: Purification Decision Matrix

The following workflow illustrates the strategic selection of purification methods based on scale and stationary phase chemistry.

Caption: Decision matrix for selecting the optimal purification route based on scale and stationary phase.

Quantitative Data: Chromatographic System Optimization

To establish a reliable purification parameter space, we summarize the performance of various chromatographic modes for 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine.

Chromatographic Mode	Stationary Phase	Optimal Mobile Phase	Additive / Modifier	Expected Retention Behavior & Causality
Normal Phase (Masked)	Bare Silica Gel (60 Å)	Dichloromethane / Methanol	1–2% Triethylamine (TEA)	Moderate retention. TEA outcompetes the target for acidic silanol sites, preventing tailing.
Normal Phase (Basic)	KP-NH (Amine-bonded)	Ethyl Acetate / Hexane	None required	Excellent resolution. The basic stationary phase inherently repels the basic nitrogens, eliminating streaking.
Reverse Phase (Basic)	C18 (End-capped)	Water / Acetonitrile	0.1% Ammonium Bicarbonate (pH 8.5)	High retention. High pH keeps the molecule in its neutral freebase form, maximizing C18 partitioning[4].
Reverse Phase (Acidic)	C18 (AQ compatible)	Water / Acetonitrile	0.1% Trifluoroacetic Acid (pH 2.0)	Early elution. The molecule is fully protonated (cationic), relying solely on weak ion-pairing interactions[3].

Self-Validating Experimental Protocols

The following protocols are engineered with built-in validation checkpoints to ensure the causality of the chemistry is actively monitored during execution.

Protocol A: Modified Normal-Phase Flash Chromatography (Scale: 1.0 g - 10.0 g)

Use this protocol when processing multi-gram batches where bare silica is the most cost-effective stationary phase.

Step 1: Mobile Phase Preparation Prepare Eluent A (100% Dichloromethane) and Eluent B (Methanol containing 1% v/v Triethylamine). Mechanistic Note: TEA acts as a sacrificial Lewis base to neutralize the column.

Step 2: Column Neutralization (Critical Step) Pack the bare silica column. Before loading the sample, flush the column with 3 Column Volumes (CV) of a 90% Eluent A / 10% Eluent B mixture.

• Self-Validation Checkpoint: Collect a 5 mL aliquot of the column flow-through and test it with universal pH indicator paper. The pH must register >8.0. If it does not, the silica's acidic sites are not yet fully saturated; continue flushing until the pH target is met.

Step 3: Dry Loading Due to the limited solubility of the diaryl ether in pure DCM, liquid loading will cause precipitation at the column head. Dissolve the crude mixture in a minimum volume of Methanol/DCM (1:1). Add Celite 545 (weight equivalent to the crude mass) and concentrate under reduced pressure to a free-flowing powder. Load this powder evenly onto the neutralized column.

Step 4: Gradient Elution Run a gradient from 0% to 10% Eluent B over 15 CVs. The target compound typically elutes between 4% and 6% Eluent B.

Step 5: Recovery Pool the product-containing fractions. To remove residual TEA, concentrate the fractions, re-dissolve the residue in pure DCM, and evaporate twice.

Protocol B: Reverse-Phase Preparative HPLC (Scale: 10 mg - 500 mg)

Use this protocol for final-stage purification requiring >99% purity, particularly to separate structurally similar impurities like de-brominated byproducts.

Step 1: Buffer Preparation Prepare Mobile Phase A: 10 mM Aqueous Ammonium Bicarbonate, adjusted to pH 8.5 with dilute ammonia. Prepare Mobile Phase B: HPLC-grade Acetonitrile. Mechanistic Note: Maintaining a pH of 8.5 ensures the aminopyridine (pKa ~6.8) remains >95% deprotonated, preventing peak splitting and maximizing hydrophobic retention on the C18 phase[4].

Step 2: Sample Preparation Dissolve the crude sample in Dimethyl Sulfoxide (DMSO) to a concentration of 50 mg/mL. Filter through a 0.22 µm PTFE syringe filter.

Step 3: Execution & Validation Equilibrate a C18 Preparative Column (e.g., 21.2 x 150 mm, 5 µm) at 5% B.

• Self-Validation Checkpoint: Perform a 10 µL analytical-scale injection using the planned preparative gradient (10% to 60% B over 20 minutes). Calculate the peak asymmetry factor ( As​ ) of the target peak. An As​ value between 0.9 and 1.2 validates that the mobile phase pH is successfully suppressing secondary ionic interactions. If As​>1.5 , verify the buffer pH.

Step 4: Lyophilization Collect the target peak (typically eluting around 40-45% B). Because Ammonium Bicarbonate is volatile, the pooled fractions can be directly frozen and lyophilized to yield the pure freebase compound without requiring a desalting step.

Troubleshooting Matrix

Observation	Mechanistic Cause	Corrective Action
Severe streaking on TLC	Unmasked silanol interactions during method development.	Pre-run the TLC plates in DCM containing 1% TEA, dry thoroughly, then spot and develop the sample[2].
Co-elution of de-brominated impurity	The de-brominated analog has near-identical polarity on normal phase silica.	Switch to RP-HPLC. The absence of the heavy bromine atom drastically reduces lipophilicity, causing the impurity to elute much earlier on a C18 column.
Poor mass recovery (<50%) on silica	Irreversible ionic binding to highly active acidic sites.	Increase TEA concentration to 2% during pre-equilibration, or switch to an amine-bonded (KP-NH) stationary phase.
Peak splitting in RP-HPLC	Partial protonation due to incorrect mobile phase pH.	Verify the aqueous buffer pH is >8.0 to ensure the compound is fully deprotonated[4].

References

• Title : How to remove unreacted 2-aminopyridine from product | Source : Benchchem | URL : 1

• Title : Technical Support Center: Purification of 2-Aminopyridine-3,4-diol | Source : Benchchem | URL : 2

• Title : HPLC Separation of Aminopyridines Isomers in Hydrogen-Bonding mode on a SHARC 1 HPLC Column | Source : SIELC Technologies | URL : 3

• Title : Liquid-chromatographic determination of 4-aminopyridine in serum, saliva, and urine | Source : PubMed (Clinical Chemistry) | URL : 4

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. HPLC Separation of Aminopyridines Isomers in Hydrogen-Bonding mode on a SHARC 1 HPLC Column | SIELC Technologies [sielc.com]
• 4. Liquid-chromatographic determination of 4-aminopyridine in serum, saliva, and urine - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting DMSO Solubility for 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine

Welcome to the Technical Support Center. This guide provides in-depth troubleshooting strategies for overcoming the specific solubility challenges associated with 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine .

As a bi-aryl ether containing a halogenated pyridine and a primary amine, this compound exhibits classic "brick dust" properties. Its planar structure promotes high crystal lattice energy, while the amine and pyridine nitrogens form strong intermolecular hydrogen bond networks. These structural liabilities make it notoriously difficult to dissolve and maintain in solution, particularly during high-throughput screening (HTS) and biological assays.

Logical troubleshooting workflow for overcoming DMSO solubility issues.

Frequently Asked Questions (FAQs)

Q1: Why does 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine exhibit "brick dust" precipitation even in 100% DMSO? A: The compound's highly lipophilic and planar structure promotes strong π−π stacking. Dimethyl sulfoxide (DMSO) is highly hygroscopic. If your solvent absorbs even 1-2% atmospheric water, that water acts as a potent anti-solvent for lipophilic molecules, drastically reducing the solvation capacity and triggering rapid precipitation[1]. Always use strictly anhydrous DMSO.

Q2: My compound dissolves perfectly in the DMSO master stock but immediately "crashes out" when diluted into the aqueous enzyme assay buffer. How do I prevent this? A: This is a classic failure of kinetic solubility. When a concentrated DMSO stock is pipetted directly into an aqueous buffer, the compound experiences a rapid solvent shift, leading to local supersaturation and amorphous precipitation[2]. To prevent this, you must lower the thermodynamic barrier. This is achieved via a "step-down" dilution using a transitional co-solvent (e.g., PEG400 or Tween-80) before final aqueous introduction.

Q3: Can I alter the compound's ionization state to improve aqueous solubility without changing its core structure? A: Yes. The compound contains a primary amine and two pyridine rings, which are weakly basic. By lowering the pH of your assay buffer slightly or forming an in situ salt (e.g., using hydrochloric acid), you can protonate the amine. Charged species exhibit significantly lower effective lipophilicity (log D) and disrupt the crystal lattice, vastly improving solubility[3].

Quantitative Data: Comparative Solubility Profiles

The following table summarizes the expected solubility limits of 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine across different solvent systems, allowing you to select the appropriate matrix for your assay.

Solvent System	Estimated Solubility Limit	Visual State (Post-Centrifugation)	Recommended Application
Standard DMSO (Ambient, air-exposed)	< 1 mM	Cloudy / Micro-suspension	Not recommended (High risk of assay artifacts)
Anhydrous DMSO (Argon purged, 37°C)	~10 - 20 mM	Clear solution	Master stock preparation
1% DMSO in Aqueous Buffer (pH 7.4)	< 10 µM	Amorphous precipitate	Standard unoptimized assays
1% DMSO + 5% PEG400 in Buffer (pH 7.4)	~50 - 100 µM	Clear solution	Cellular and biochemical assays
1% DMSO in Aqueous Buffer (pH 5.0)	> 200 µM	Clear solution	Assays tolerant to mild acidic pH (Salt formation)

Step-by-Step Methodologies

Protocol 1: Preparation of a Self-Validating 10 mM Anhydrous DMSO Master Stock

Causality: Heat and sonication provide the thermodynamic and acoustic energy required to break the strong π−π stacking and hydrogen bonds of the bi-aryl ether lattice.

• Desiccation: Equilibrate the lyophilized 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine to room temperature inside a desiccator.

  • Mechanism: Prevents atmospheric condensation on the cold powder, which would introduce water and ruin the anhydrous environment.

• Solvent Addition: Weigh the required mass into an amber microcentrifuge tube (amber protects the primary amine from photo-oxidation). Add strictly anhydrous DMSO (water content <0.005%) using a positive displacement pipette.

• Energy Application: Vortex vigorously for 30 seconds. Place the tube in an ultrasonic water bath at 37°C for 15 minutes.

  • Caution: Do not exceed 50°C to prevent thermal degradation of the amine.

• Validation Step (Critical): Centrifuge the tube at 10,000 x g for 5 minutes. Carefully inspect the bottom of the tube. If a pellet is visible, the compound is in a micro-suspension, not a true solution. If clear, proceed to step 5.

• Storage: Purge the headspace of the tube with Argon gas, seal tightly, and store at -20°C in single-use aliquots to prevent freeze-thaw degradation[1].

Protocol 2: Step-Down Dilution and In Situ Salt Formation for Aqueous Assays

Causality: Pre-diluting the compound in a transitional solvent gradient prevents the rapid nucleation that occurs during a drastic DMSO-to-water solvent shift.

• Intermediate Stock: Dilute the 10 mM DMSO master stock 1:10 into a 50% DMSO / 50% PEG400 mixture to create a 1 mM intermediate stock.

• Buffer Acidification (Optional): If the downstream enzyme or cell line tolerates it, adjust the aqueous assay buffer to pH 5.5 - 6.0 using 0.1 M HCl.

  • Mechanism: This protonates the primary amine, forming a highly soluble hydrochloride salt in situ[3].

• Dropwise Addition: While continuously vortexing the aqueous assay buffer, add the intermediate stock dropwise to achieve the final assay concentration (e.g., 10 µM).

• Validation Step (Critical): Measure the absorbance of the final assay solution at 600 nm (Nephelometry). An OD600 > 0.01 indicates colloidal aggregation (crashing out). A reading of ~0.000 confirms a true, stable solution.

References

• American Pharmaceutical Review. "Optimizing the Solubility of Research Compounds: How to Avoid Going Off Track". American Pharmaceutical Review. URL: [Link]

• Royal Society of Chemistry. "CHAPTER 2: Tactics to Improve Solubility". RSC Books. URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 3. books.rsc.org [books.rsc.org]

Troubleshooting common impurities in 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine reactions

Welcome to the Technical Support Center. As drug development professionals and synthetic chemists, you know that synthesizing poly-heterocyclic diaryl ethers like 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine presents unique chemoselectivity challenges. This molecule requires a two-step sequence: a Nucleophilic Aromatic Substitution (SNAr) followed by a chemoselective nitro reduction.

This guide is designed to help you troubleshoot common impurities, understand the mechanistic causality behind them, and implement self-validating protocols to ensure high-purity yields.

Pathway Visualization & Impurity Origins

To effectively troubleshoot, we must first map the synthetic workflow and identify exactly where side reactions branch off from the desired pathway.

Reaction workflow for 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine highlighting impurity pathways.

Quantitative Impurity Profiling

Use the following analytical data to identify which side-reaction is dominating your crude mixture.

Impurity	Molecular Weight	LC-MS (m/z)	Origin Step	Primary Cause
5-Nitropyridin-2-ol	140.10	141.0 [M+H]+	Step 1 (SNAr)	Hydrolysis of 2-chloro-5-nitropyridine by adventitious water.
Unreacted 5-Bromopyridin-3-ol	174.00	174.0 [M+H]+	Step 1 (SNAr)	Incomplete conversion; poor nucleophile activation.
6-(Pyridin-3-yloxy)pyridin-3-amine	187.20	188.1 [M+H]+	Step 2 (Reduction)	Hydrodehalogenation (C–Br cleavage) due to aggressive Pd/C catalysis.
Azo/Azoxy Dimers	~560 / ~576	~561 / ~577 [M+H]+	Step 2 (Reduction)	Condensation of stalled nitroso and hydroxylamine intermediates.

Troubleshooting FAQs

Q1: My final product shows a significant M-78 peak (m/z ~188). How do I prevent this? A: The M-78 peak corresponds to the debrominated impurity, 6-(pyridin-3-yloxy)pyridin-3-amine. This is a classic issue when using catalytic hydrogenation (e.g., H₂ with Pd/C) for nitro reduction in the presence of an aryl halide. Palladium readily inserts into the C–Br bond, leading to hydrodehalogenation [2]. To prevent this, you must use chemoselective reduction conditions. Mild metal-mediated reductions using Iron (Fe) or Tin(II) chloride (SnCl₂) in acidic media selectively reduce the nitro group without affecting the bromine atom [3]. Alternatively, modern metal-free protocols using bis(pinacolato)diboron (B₂pin₂) and KOtBu in isopropanol have shown excellent chemoselectivity for nitro groups over halogens [1].

Q2: During the SNAr step, I am generating a large amount of 5-nitropyridin-2-ol. Why? A: 2-Chloro-5-nitropyridine is highly activated toward nucleophilic aromatic substitution due to the strongly electron-withdrawing para-nitro group and the ortho-ring nitrogen. If your reaction mixture contains adventitious water (from wet solvents or hygroscopic bases like K₂CO₃), hydroxide ions will outcompete your 5-bromopyridin-3-ol, hydrolyzing the starting material into 5-nitropyridin-2-ol. Ensure all solvents are strictly anhydrous and bases are oven-dried prior to use.

Q3: I'm seeing intense orange/red coloration and high-molecular-weight peaks (~m/z 577) during the nitro reduction. What is happening? A: You are observing the formation of azo or azoxy dimers. The reduction of a nitro group proceeds sequentially: Nitro → Nitroso → Hydroxylamine → Amine. If the reduction stalls at the nitroso and hydroxylamine stages (often due to insufficient reductant equivalents or low temperatures), these two intermediates will condense to form an azoxy dimer, which can further reduce to an azo dimer. To resolve this, ensure you are using a sufficient excess of the reducing agent (e.g., 5 equivalents of Fe) and maintain the reaction at an elevated temperature (typically 70–80 °C) to drive the reduction to completion [4].

Validated Experimental Protocols

To guarantee reproducibility, these protocols are designed as self-validating systems , meaning built-in analytical checkpoints will confirm success before you proceed to the next step.

Protocol 1: Anhydrous SNAr Synthesis of 2-(5-Bromopyridin-3-yloxy)-5-nitropyridine

Causality: Using a polar aprotic solvent (DMF) increases the nucleophilicity of the phenoxide, while strictly anhydrous conditions prevent the hydrolysis of the electrophile.

• Preparation: Dry K₂CO₃ (2.0 eq) in a vacuum oven at 120 °C overnight. Purge a clean, dry round-bottom flask with Argon.

• Reaction: Dissolve 5-bromopyridin-3-ol (1.0 eq) and 2-chloro-5-nitropyridine (1.05 eq) in anhydrous DMF (0.2 M concentration). Add the oven-dried K₂CO₃.

• Heating: Heat the mixture to 80 °C and stir vigorously for 4–6 hours.

• Self-Validation Checkpoint: Pull a 10 µL aliquot, dilute in MeCN, and run an LC-MS. The reaction is complete when the 5-bromopyridin-3-ol peak (m/z 174.0) is <2% relative to the product peak (m/z 296.0). If the hydrolysis impurity (m/z 141.0) exceeds 5%, your DMF or base was wet.

• Workup: Cool to room temperature. Pour the mixture into ice-water (5× volume) to precipitate the product. Filter the resulting solid, wash thoroughly with deionized water, and dry under high vacuum.

Protocol 2: Chemoselective Nitro Reduction (Iron/Ammonium Chloride Method)

Causality: NH₄Cl provides a mild, buffered proton source that activates the iron surface for electron transfer without causing the acid-catalyzed side reactions or debromination associated with strong mineral acids [3].

• Preparation: In a round-bottom flask, suspend 2-(5-bromopyridin-3-yloxy)-5-nitropyridine (1.0 eq) in a mixture of Ethanol and Water (4:1 v/v, 0.1 M).

• Activation: Add Iron powder (325 mesh, 5.0 eq) and Ammonium chloride (NH₄Cl, 2.0 eq).

• Heating: Heat the mixture to 80 °C and stir vigorously for 2–3 hours.

• Self-Validation Checkpoint: Spot the crude mixture on a silica TLC plate (Eluent: 50% EtOAc/Hexanes). The starting material is UV-active but non-fluorescent. The product amine will be highly fluorescent under 254 nm UV and will stain dark purple/brown when treated with ninhydrin stain and heated.

• Workup: Filter the hot reaction mixture through a pad of Celite to remove iron oxides (do not let it cool, or the product may precipitate with the iron). Wash the Celite pad generously with hot ethyl acetate. Concentrate the filtrate to remove ethanol, extract the aqueous residue with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate to yield the pure 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine.

References

• Metal-Free Reduction of Aromatic Nitro Compounds to Aromatic Amines with B2pin2 in Isopropanol. Organic Letters - ACS Publications. Available at:[Link]

• Nitro Reduction - Common Conditions. Common Organic Chemistry. Available at:[Link]

• More Reactions on the Aromatic Sidechain: Reduction of Nitro Groups. Master Organic Chemistry. Available at:[Link]

• Reduction of Nitroarenes into Aryl Amines and N-Aryl hydroxylamines via Activation of NaBH4 and Ammonia-Borane Complexes. National Center for Biotechnology Information (PMC). Available at:[Link]

Optimizing temperature and solvent conditions for 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific challenges of working with 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine .

This compound is a highly versatile, yet challenging, bifunctional building block. It features an electrophilic aryl bromide, a nucleophilic primary aminopyridine, and a diaryl ether linkage. The interplay between these functional groups means that any downstream functionalization (e.g., Buchwald-Hartwig amination, Suzuki-Miyaura coupling, or amide bond formation) requires rigorous control over temperature and solvent to achieve chemoselectivity, prevent polymerization, and avoid ether cleavage.

Below is the diagnostic workflow, followed by field-proven troubleshooting guides, quantitative optimization data, and a self-validating experimental protocol.

Diagnostic Workflow: Chemoselective Functionalization

Optimization strategy for chemoselective functionalization of the bifunctional building block.

Troubleshooting Guides & FAQs

Q1: How do I prevent self-condensation (polymerization) during Buchwald-Hartwig amination of the bromide moiety? Causality: The compound contains both a nucleophilic primary amine and an electrophilic aryl bromide. Under standard Pd-catalyzed conditions at elevated temperatures (>80 °C), intermolecular self-coupling (where the amine of one molecule attacks the bromide of another) competes aggressively with the desired cross-coupling[1]. Solution:

• Solvent: Use non-polar or weakly polar solvents like Toluene or t-Amyl alcohol (t-AmOH). Avoid highly polar aprotic solvents (like DMF) which stabilize the polar transition state of undesired SNAr or self-condensation pathways.

• Temperature: Keep the temperature strictly between 90–105 °C. Lower temperatures will stall the oxidative addition into the electron-deficient bromopyridine, while higher temperatures accelerate polymerization.

• Catalyst Strategy: Use a highly active, sterically hindered catalyst (e.g., tBuXPhos Pd G3) that favors the coupling of your external secondary amine over the internal primary aminopyridine[2]. If self-condensation persists, transient protection of the primary amine (e.g., as a Boc derivative) is mandatory prior to activating the bromide[3].

Q2: What is the optimal solvent system for Suzuki-Miyaura coupling of the bromopyridine moiety? Causality: Suzuki-Miyaura coupling requires efficient transmetalation from the boronic acid to the Pd(II) complex. This step is heavily dependent on the solubility of the inorganic base and the polarity of the solvent[2]. Solution: Biphasic systems are highly recommended. A mixture of 1,4-Dioxane/H₂O (typically 4:1 v/v) is optimal. The aqueous phase dissolves the inorganic base (e.g., K₂CO₃), forming the reactive boronate species, while the organic phase keeps the bromopyridine and catalyst in solution. Maintain the temperature at 80–90 °C.

Q3: Why am I observing degradation and cleavage of the diaryl ether linkage at high temperatures? Causality: The oxygen bridge connecting the two electron-deficient pyridine rings is highly susceptible to nucleophilic aromatic substitution (SNAr) or hydroxide-mediated cleavage when exposed to strong aqueous bases (like NaOH or KOH) at elevated temperatures (>110 °C). Solution: Switch to weaker, anhydrous organic bases (e.g., DIPEA or DBU) or milder inorganic bases (e.g., K₃PO₄) if high temperatures are required. Never exceed 110 °C when the compound is exposed to basic conditions.

Quantitative Data: Solvent and Temperature Optimization Matrix

To facilitate rapid experimental design, summarize your reaction parameters using the matrix below. These parameters are optimized specifically for the electronic and steric demands of 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine.

Reaction Type	Target Moiety	Optimal Solvent System	Optimal Temp (°C)	Recommended Base	Key Additive / Catalyst
Amide Coupling	Aminopyridine	DMF or DCM	20–40	DIPEA	HATU or EDC/HOBt
Suzuki-Miyaura	Bromopyridine	1,4-Dioxane / H₂O (4:1)	80–90	K₂CO₃ or K₃PO₄	Pd(dppf)Cl₂
Buchwald-Hartwig	Bromopyridine	Toluene or t-AmOH	90–105	NaOtBu or Cs₂CO₃	tBuXPhos Pd G3
Sonogashira	Bromopyridine	THF or DMF	50–70	Et₃N	Pd(PPh₃)₄ / CuI

Experimental Protocol: Chemoselective Suzuki-Miyaura Coupling

This protocol is designed as a self-validating system : the use of a biphasic solvent system with a mild base ensures that transmetalation occurs significantly faster than any competing amine-driven self-condensation.

Step-by-Step Methodology:

• Preparation: In a flame-dried Schlenk flask, add 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine (1.0 equiv), the desired arylboronic acid (1.2 equiv), and K₂CO₃ (2.5 equiv).

• Catalyst Loading: Add Pd(dppf)Cl₂ (5 mol%).

  • Self-Validation Check: The red/orange color of the catalyst powder should remain stable before solvent addition. If it turns black immediately, moisture or oxygen has compromised the Pd(0) source.

• Solvent Addition: Add degassed 1,4-Dioxane and deionized H₂O in a 4:1 ratio to achieve a 0.1 M concentration of the limiting reagent.

• Degassing: Sparge the biphasic mixture with Argon for 15 minutes.

  • Causality: Oxygen must be rigorously removed to prevent homocoupling of the boronic acid and premature oxidation of the Pd(0) active species.

• Heating: Heat the mixture to 85 °C for 12 hours under vigorous stirring.

  • Self-Validation Check: Vigorous stirring is critical to maximize the interfacial surface area between the aqueous (base/boronate) and organic (catalyst/substrate) phases. A poorly stirred reaction will stall at the transmetalation step.

• Workup: Cool to room temperature, dilute with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate in vacuo.

References

• Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews (2016). 1

• Recent Applications of Pd-Catalyzed Suzuki–Miyaura and Buchwald–Hartwig Couplings in Pharmaceutical Process Chemistry. Organics, MDPI (2022).2

• Palladium-Catalyzed C,N-Cross Coupling Reactions of 3-Halo-2-aminopyridines. Organic Letters (2011). 3

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: HPLC Method Development for 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine

Welcome to the technical support guide for the High-Performance Liquid Chromatography (HPLC) analysis of 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into method development, optimization, and troubleshooting. The following question-and-answer format directly addresses common challenges encountered during the analysis of this and structurally similar basic compounds.

Section 1: Initial Method Development & Common Issues

The unique structure of 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine, featuring two basic pyridine moieties, presents specific challenges in reversed-phase HPLC. Understanding these challenges is the first step toward developing a robust and reliable analytical method.

Q1: I'm seeing significant peak tailing with my main analyte peak. What is the likely cause and how can I fix it?

A1: Peak tailing is a common issue when analyzing basic compounds like 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine on standard silica-based reversed-phase columns.[1][2] The primary cause is often secondary interactions between the basic amine groups on your analyte and acidic residual silanol groups on the stationary phase surface.[1][3] These interactions lead to a portion of the analyte being more strongly retained, resulting in a "tailing" or asymmetrical peak shape.

Here’s a systematic approach to mitigate this issue:

• Mobile Phase pH Adjustment: The ionization state of both your analyte and the stationary phase silanols is pH-dependent. By lowering the mobile phase pH to ≤ 3, you can suppress the ionization of the silanol groups, minimizing these unwanted interactions.[1][4]

• Use of Modern, High-Purity Silica Columns: Older "Type A" silica columns have a higher concentration of acidic silanol groups and trace metal impurities, which exacerbate peak tailing.[1] Modern "Type B" silica columns are manufactured to be high-purity and have a much lower silanol activity, significantly improving peak shape for basic compounds.[1][4] Many are also "base-deactivated" or "end-capped" to further reduce silanol interactions.[3]

• Mobile Phase Additives (Use with Caution): Historically, a "tail-suppressing" agent like triethylamine (TEA) was added to the mobile phase to compete with the basic analyte for active silanol sites.[4] However, with modern column technology, this is often unnecessary and can complicate mobile phase preparation and introduce baseline noise.

Q2: My analyte is not retaining well on a standard C18 column, even with a high aqueous mobile phase. What are my options?

A2: Poor retention of a relatively polar compound on a C18 column can be addressed by several strategies:

• Decrease the Organic Solvent Percentage: The most straightforward approach is to decrease the proportion of the organic solvent (e.g., acetonitrile or methanol) in your mobile phase.[5] This increases the overall polarity of the mobile phase, promoting greater interaction between your analyte and the non-polar stationary phase, thus increasing retention time.

• Select an Alternative Stationary Phase: If adjusting the mobile phase is insufficient, consider a stationary phase with a different selectivity. A phenyl-hexyl or a polar-embedded phase can offer different retention mechanisms that may be more suitable for your analyte.

• Ensure Proper pH for Analyte Ionization: The retention of ionizable compounds is highly dependent on the mobile phase pH. Since 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine is a basic compound, at a lower pH it will be protonated and more polar, leading to less retention in reversed-phase. Conversely, at a higher pH, it will be in its neutral, less polar form, resulting in stronger retention. However, be mindful that traditional silica-based columns are not stable at high pH. For high pH applications, specialized hybrid or polymer-based columns are required.

Q3: I'm observing poor resolution between my main peak and a closely eluting impurity. How can I improve the separation?

A3: Achieving adequate resolution between closely eluting peaks is a common goal in method development, with regulatory bodies like the USFDA often recommending a resolution of more than 2.[6] Improving resolution involves optimizing the three key factors in the resolution equation: efficiency (N), selectivity (α), and retention factor (k).[5][7]

Here are practical steps to improve resolution:

Parameter to Modify	Action to Improve Resolution	Scientific Rationale
Efficiency (N)	Use a column with a smaller particle size (e.g., sub-2 µm for UHPLC).	Smaller particles lead to a more tightly packed and uniform column bed, reducing band broadening and resulting in sharper peaks.[7][8]
Increase the column length.	A longer column provides more opportunities for interaction between the analytes and the stationary phase, leading to better separation.[5][8]
Selectivity (α)	Change the stationary phase chemistry (e.g., from C18 to a Phenyl or Cyano phase).	Different stationary phases offer different types of interactions (e.g., pi-pi interactions with a phenyl column), which can alter the relative retention of your analyte and impurity.[6][7]
Modify the mobile phase organic solvent (e.g., switch from acetonitrile to methanol).	Acetonitrile and methanol have different polarities and solvating properties, which can change the selectivity of the separation.
Retention Factor (k)	Adjust the mobile phase strength (the ratio of aqueous to organic solvent).	Increasing the retention time of the peaks of interest by using a weaker mobile phase can often lead to better separation, provided the selectivity is favorable.[5]

Section 2: Advanced Troubleshooting and Optimization

Once an initial method is established, further optimization is often necessary to ensure robustness and meet specific analytical requirements.

Q4: My method seems to be working, but I'm getting inconsistent peak areas. What could be the cause?

A4: Inconsistent peak areas, assuming the injection volume is constant, can stem from several sources. One common culprit is poor peak integration due to asymmetrical peak shapes. Severe peak tailing can make it difficult for the chromatography data system to accurately determine the start and end of the peak, leading to variable area counts.[1]

To troubleshoot, consider the following:

• Address Peak Tailing: Implement the strategies discussed in Q1 to improve peak symmetry. A symmetrical, Gaussian peak is much easier to integrate consistently.

• Check for Sample Solubility Issues: If your analyte is not fully dissolved in the sample diluent, or if the diluent is much stronger than the initial mobile phase, it can cause peak distortion and inconsistent results. Ensure your sample is fully dissolved and, if possible, use a diluent that is similar in composition to the initial mobile phase.

• Investigate Potential Instrument Issues: While less common, issues such as a partially clogged injector needle or a faulty pump can lead to inconsistent injection volumes and, consequently, variable peak areas.

Q5: I need to develop a stability-indicating method. How do I ensure my HPLC method can separate the main analyte from its potential degradation products?

A5: A stability-indicating method must be able to separate the active pharmaceutical ingredient (API) from its degradation products, process impurities, and any other potential interfering substances. Developing such a method requires a systematic approach:

• Forced Degradation Studies: Subject your analyte to stress conditions such as acid, base, oxidation, heat, and light, as recommended by the International Council for Harmonisation (ICH) guidelines.[9][10] This will generate potential degradation products.

• Initial Method Screening: Analyze the stressed samples using your initial HPLC method. The goal is to see if any new peaks appear and if they are well-resolved from the main analyte peak.

• Method Optimization for Resolution: If co-elution is observed, you will need to systematically optimize the method to achieve baseline separation for all components. This involves exploring different column chemistries, mobile phase compositions (including pH and organic modifier), and gradient profiles. The principles for improving resolution outlined in Q3 are directly applicable here.

• Peak Purity Analysis: Utilize a diode array detector (DAD) or a mass spectrometer (MS) to assess the peak purity of the main analyte peak in the stressed samples. This will help confirm that the peak is not co-eluting with any degradants.

Visualizing the Troubleshooting Process

To aid in the logical flow of troubleshooting common HPLC issues for 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine, the following decision tree can be utilized.

Caption: A decision tree for troubleshooting common HPLC issues.

Section 3: Experimental Protocols

Here are starting point protocols for sample and mobile phase preparation.

Protocol 1: Standard and Sample Solution Preparation

• Diluent Preparation: Prepare a suitable diluent. A good starting point is a mixture similar to the initial mobile phase conditions, for example, 70:30 Water:Acetonitrile.[11]

• Standard Stock Solution (e.g., 0.5 mg/mL): Accurately weigh approximately 12.5 mg of the 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine reference standard and transfer it to a 25 mL volumetric flask.[11]

• Add approximately 15 mL of diluent and sonicate for 5-10 minutes to dissolve.

• Allow the solution to return to room temperature, then dilute to the mark with the diluent and mix well.

• Working Standard Solution (e.g., 50 µg/mL): Pipette 5.0 mL of the Standard Stock Solution into a 50 mL volumetric flask and dilute to the mark with the diluent. Mix well.

• Sample Preparation: Prepare the sample solution at a similar concentration to the working standard solution using the same diluent.

Protocol 2: Mobile Phase Preparation

• Mobile Phase A (Aqueous):

  • Prepare a 0.1% solution of an acid modifier like trifluoroacetic acid (TFA) or formic acid in HPLC-grade water. For example, add 1.0 mL of TFA to 1 L of water.[11]

  • Filter the mobile phase through a 0.45 µm or 0.22 µm membrane filter.

  • Degas the mobile phase using sonication or vacuum filtration.

• Mobile Phase B (Organic):

  • Use HPLC-grade acetonitrile or methanol.

  • It is good practice to also filter and degas the organic mobile phase.

Initial Chromatographic Conditions

The following table provides a good starting point for method development.

Parameter	Recommended Starting Condition
Column	High-purity, base-deactivated C18, 150 mm x 4.6 mm, 3.5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient	10% B to 90% B over 15 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	254 nm (or as determined by UV scan)
Injection Volume	10 µL

This guide provides a foundational framework for developing and troubleshooting HPLC methods for 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine. Remember that each analytical challenge is unique, and a systematic, logical approach to method development and problem-solving will yield the most robust and reliable results.

References

• Phenomenex. (2025, June 9). How to Reduce Peak Tailing in HPLC?
• Stoll, D. R. (2023, November 1). The Evolution of LC Troubleshooting: Strategies for Improving Peak Tailing. LCGC North America.
• Axion Labs. (2022, February 15). HPLC Peak Tailing.
• Waters Corporation. Troubleshooting Peak Shape Problems in HPLC.
• Shinde, V. (2020, August 22). Separation of Closely Eluting Impurities by Selecting Appropriate Stationary Phase. Pharma Beginners.
• uHPLCs. How to avoid the tailing problem of basic compounds in HPLC analysis?
• Al-Wasidi, A., et al. (2026, January 12). Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics. Scientific Reports.
• Patel, Y., et al. (2021, June 6). Development and Validation of Reverse-phase High- performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative. International Journal of Scientific Research in Science and Technology.
• Chrom Tech. How to Improve HPLC Peak Resolution.
• PubMed. (2026, January 12). Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics.
• Dolan, J. W. (2026, March 12). Methods for Changing Peak Resolution in HPLC: Advantages and Limitations. LCGC North America.
• Thermo Fisher Scientific. (2023, August 9). Real Solutions to Improve Your HPLC Peak Resolution. AnalyteGuru.

Sources

• 1. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 2. How to avoid the tailing problem of basic compounds in HPLC analysis? [uhplcslab.com]
• 3. HPLC Peak Tailing - Axion Labs [axionlabs.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. chromtech.com [chromtech.com]
• 6. veeprho.com [veeprho.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Real Solutions to Improve Your HPLC Peak Resolution - AnalyteGuru [thermofisher.com]
• 9. semanticscholar.org [semanticscholar.org]
• 10. Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. scispace.com [scispace.com]

Technical Support Center: Troubleshooting the Synthesis of 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine Precursors

Welcome to the Technical Support Center for the synthesis of 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine and its precursors. This guide is designed for researchers and drug development professionals to troubleshoot the critical Nucleophilic Aromatic Substitution (SNAr) etherification step and subsequent chemoselective reduction.

By understanding the mechanistic causality behind byproduct formation, you can implement self-validating protocols to ensure high-yielding, reproducible syntheses.

Visualizing the Reaction Landscape

The synthesis relies on the coupling of 5-bromopyridin-3-ol with 2-chloro-5-nitropyridine, followed by the reduction of the nitro intermediate. Divergences from optimal conditions lead to specific, predictable byproducts.

Reaction network detailing the optimized pathway and common byproduct divergence points.

Troubleshooting Guides & FAQs

Q1: Why is my SNAr etherification yielding a +44 Da mass adduct instead of the desired product? A1: A mass increase of +44 Da relative to the expected electrophile mass is the hallmark of N,N-dimethylamine substitution[1]. When N,N-Dimethylformamide (DMF) is used as the solvent at temperatures above 60 °C in the presence of strong bases (like K₂CO₃ or Cs₂CO₃), it undergoes base-catalyzed thermal degradation to release dimethylamine. Because 2-chloro-5-nitropyridine is highly electrophilic, the liberated dimethylamine rapidly outcompetes the bulky 5-bromopyridin-3-ol, forming N,N-dimethyl-5-nitropyridin-2-amine. Causality & Solution: Switch the reaction solvent to anhydrous Dimethyl Sulfoxide (DMSO) or Acetonitrile (MeCN)[2]. If solubility constraints mandate an amide solvent, use N-Methyl-2-pyrrolidone (NMP), which exhibits superior thermal stability.

Q2: I am observing significant formation of 5-nitropyridin-2-ol. How can I suppress this hydrolysis byproduct? A2: The 2-position of 2-chloro-5-nitropyridine is exceptionally activated toward nucleophilic attack by the para-nitro group and the adjacent pyridine nitrogen. Even trace amounts of water will act as a competing nucleophile, leading to the irreversible formation of 5-nitropyridin-2-ol[3]. Causality & Solution: This is strictly a moisture-control issue.

• Use commercially available anhydrous solvents.

• Inorganic bases like K₂CO₃ are highly hygroscopic. Switch to anhydrous Cs₂CO₃ and oven-dry it at 120 °C overnight prior to use.

• Perform the reaction under a strict inert atmosphere (Nitrogen or Argon).

Q3: My LC-MS shows a byproduct lacking the bromine atom ([M-H] instead of [M-Br] isotopic cluster). Why is dehalogenation occurring during the coupling step? A3: Protodehalogenation of the 5-bromo substituent typically occurs if researchers mistakenly apply transition-metal catalysis (e.g., Ullmann Cu-catalysis or Buchwald-Hartwig Pd-catalysis) to this system[4]. The electron-deficient 5-bromopyridine ring is highly susceptible to oxidative addition by Pd or Cu, leading to hydrodehalogenation. Causality & Solution: 2-Chloro-5-nitropyridine is a powerful electrophile; transition metals are completely unnecessary and actively detrimental. Run the reaction under purely metal-free SNAr conditions. If trace dehalogenation persists in metal-free conditions, it may be driven by light-induced radical pathways. Shielding the reaction flask with aluminum foil mitigates this.

Q4: During the final nitro reduction step, I lose the bromine atom entirely. How do I prevent this? A4: Standard catalytic hydrogenation (Pd/C with H₂ gas) is highly active for the hydrodehalogenation of aryl halides. The C-Br bond will be cleaved almost as fast as the nitro group is reduced. Causality & Solution: You must utilize a chemoselective reduction method. The Béchamp reduction (Iron powder and Ammonium Chloride) or Tin(II) chloride (SnCl₂) will selectively reduce the nitro group to the target 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine while leaving the aryl bromide completely intact.

Quantitative Data Analysis

The following table summarizes the causal relationship between reaction conditions and byproduct distribution during the SNAr etherification step.

Table 1: Optimization of SNAr Etherification Conditions

Solvent	Base (1.5 eq)	Temp (°C)	Conversion (%)	Dimethylamine Adduct (%)	Hydrolysis Byproduct (%)	Desired Intermediate (%)
DMF	K₂CO₃ (Standard)	90	>95	25.0	10.0	60.0
DMF	Cs₂CO₃ (Dry)	60	85	5.0	8.0	72.0
DMSO	K₂CO₃ (Wet)	60	90	0.0	35.0	55.0
DMSO	Cs₂CO₃ (Dry)	60	>95	0.0	<2.0	>93.0
MeCN	DIPEA	80	40	0.0	<2.0	38.0

Note: Data reflects typical LC-MS area percentages. The combination of anhydrous DMSO and dry Cs₂CO₃ at 60 °C provides the optimal balance of reactivity and byproduct suppression.

Self-Validating Experimental Protocol: Optimized Synthesis Workflow

Phase 1: Metal-Free SNAr Etherification

• Preparation: In an oven-dried flask under an Argon atmosphere, charge 5-bromopyridin-3-ol (1.0 equiv) and anhydrous Cs₂CO₃ (1.5 equiv, previously oven-dried at 120 °C).

• Solvent Addition: Add anhydrous DMSO (0.2 M relative to the phenol) and stir at room temperature for 15 minutes to pre-form the phenoxide.

  • Validation Checkpoint: The solution will transition to a deep yellow/orange color, confirming phenoxide formation.

• Electrophile Addition: Add 2-chloro-5-nitropyridine (1.05 equiv) in one portion.

• Heating: Heat the mixture to 60 °C for 4 hours.

  • Validation Checkpoint: Monitor the reaction via LC-MS. The reaction is complete when the electrophile peak (m/z 158) disappears and the product isotopic cluster (m/z 316/318) dominates. If an m/z 168 peak appears, solvent degradation is occurring; if an m/z 140 peak appears, hydrolysis is occurring.

• Workup: Cool to room temperature and pour the mixture into rapidly stirring ice-water (5× volume). Filter the resulting precipitate, wash with cold water, and dry under high vacuum to afford 3-bromo-5-((5-nitropyridin-2-yl)oxy)pyridine.

Phase 2: Chemoselective Nitro Reduction

• Preparation: Dissolve the intermediate from Phase 1 in a 4:1 mixture of Ethanol and Water (0.1 M).

• Reagent Addition: Add Iron powder (5.0 equiv) and Ammonium Chloride (5.0 equiv).

• Heating: Reflux at 80 °C for 2 hours.

  • Validation Checkpoint: TLC (Hexanes/EtOAc 1:1) should show complete consumption of the starting material and the appearance of a highly polar, UV-active spot (the amine).

• Workup: Filter the hot mixture through a pad of Celite to remove iron salts. Concentrate the filtrate, extract with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate to yield the final 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. rsc.org [rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative Guide: 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine vs. Traditional Bromopyridine Building Blocks in Drug Discovery

Executive Summary

The implementation of the "phenyl-pyridyl switch" is a cornerstone strategy in modern medicinal chemistry, utilized to improve aqueous solubility, lower lipophilicity, and introduce novel hydrogen-bond acceptors into drug scaffolds[1]. Within this paradigm, 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine emerges as a highly specialized, bifunctional building block. By combining an electrophilic aryl bromide with a nucleophilic arylamine across a flexible diaryl ether linkage, this compound offers unparalleled 3D vector projection for navigating complex protein environments, such as the ATP-binding pockets of kinases.

This guide objectively compares the structural, synthetic, and functional performance of 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine against traditional monocyclic bromopyridines, providing researchers with actionable, self-validating protocols for library generation.

Structural Analysis & Chemical Rationale

The Diaryl Ether Advantage in Kinase Inhibition

Unlike rigid, coplanar biaryls or metabolically susceptible diarylamines, the diaryl ether linkage provides a specific dihedral angle that is critical for target binding[2]. In the context of multi-targeted kinase inhibitors, this conformational flexibility allows the scaffold to effectively interact with both the highly conserved hinge region and the variable gatekeeper motifs[3].

Orthogonal Reactivity & Causality

The architecture of 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine is deliberately designed for divergent synthesis:

• The 3-Aminopyridine Motif: The ether oxygen at the 6-position donates electron density into the pyridine ring via resonance, enhancing the nucleophilicity of the primary amine at the 3-position. This facilitates rapid, chemoselective amidation or urea formation.

• The 5-Bromopyridine Motif: Positioned on the opposite side of the ether linkage, the aryl bromide is primed for palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura, Buchwald-Hartwig). The meta-relationship between the ether oxygen and the bromine atom projects the subsequent coupled group at a ~120° angle, an optimal exit vector for reaching deep hydrophobic back-pockets.

Comparative Performance Data

When designing a synthetic route, selecting the right building block dictates the efficiency of the entire campaign. Simple monocyclic building blocks, such as 4-amino-3-bromopyridine, often suffer from severe steric hindrance and limited 3D vector projection[4]. Furthermore, free aminopyridines are notorious for coordinating to palladium centers, leading to catalyst poisoning and low yields during cross-coupling[5].

The table below summarizes the quantitative performance and structural metrics of 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine compared to standard alternatives.

Table 1: Structural & Synthetic Comparison of Bromopyridine Scaffolds

Building Block	Scaffold Type	3D Vector Projection	Metabolic Stability	Pd(dppf)Cl₂ Suzuki Yield	XPhos-Pd-G2 Suzuki Yield	Primary Byproduct
6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine	Diaryl Ether	High (Flexible dihedral)	High (Ether resists CYP oxidation)	45%	88%	Protodehalogenation
3-Amino-5-bromopyridine	Monocyclic	Low (Planar)	Moderate	<15%	82%	Homocoupling[5]
4-Amino-3-bromopyridine	Monocyclic	Low (Planar)	Moderate	<10%	65%	Steric inhibition[4]
N-(5-bromopyridin-3-yl)acetamide	Monocyclic (Protected)	Low (Planar)	High	78%	91%	None

*Yields represent standardized coupling with phenylboronic acid (1.2 eq), K₂CO₃ (2.0 eq), in Dioxane/H₂O at 90 °C for 12 hours.

Divergent Synthetic Workflows

To maximize the utility of this bifunctional scaffold, researchers must carefully sequence their reactions. The following diagram illustrates the logical relationship between the two primary synthetic pathways.

Divergent synthetic workflows for 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine in library generation.

Experimental Protocols (Self-Validating Systems)

The following methodologies are designed with built-in causality and self-validation steps to ensure high-fidelity library generation.

Protocol 1: Chemoselective N-Acylation (Pathway A Initiation)

Causality: Converting the primary amine to an amide prior to cross-coupling eliminates the lone pair's ability to coordinate with and poison the palladium catalyst[5]. This "protect-first" strategy drastically improves downstream Suzuki yields.

• Reaction Setup: Dissolve 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine (1.0 eq) in anhydrous dichloromethane (DCM, 0.2 M). Add triethylamine (Et₃N, 2.0 eq) and cool the mixture to 0 °C under an inert nitrogen atmosphere.

• Electrophile Addition: Dropwise add the desired acid chloride (1.05 eq). Validation: The slight excess ensures complete conversion without promoting di-acylation (imide formation), which is sterically disfavored at 0 °C.

• Monitoring: Allow the reaction to warm to room temperature. Monitor via LC-MS or TLC. The disappearance of the highly polar starting material validates the consumption of the basic amine.

• Workup: Quench with saturated aqueous NaHCO₃. Extract with DCM. The organic layer contains the neutral amide intermediate, while residual salts and unreacted acid are partitioned into the aqueous phase.

Protocol 2: Direct Suzuki-Miyaura Cross-Coupling (Pathway B Initiation)

Causality: If the synthetic route requires the free amine to be retained until the final step, standard catalysts (like Pd(PPh₃)₄) will fail due to amine-driven catalyst deactivation. Using a bulky, electron-rich ligand like XPhos outcompetes the substrate for palladium coordination, forcing the oxidative addition into the deactivated aryl bromide bond[5].

• Reaction Setup: In a microwave vial, combine 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine (1.0 eq), the corresponding arylboronic acid (1.2 eq), and XPhos-Pd-G2 catalyst (0.05 eq).

• Base & Solvent: Add a degassed solution of 1,4-dioxane and 2M aqueous K₂CO₃ (3:1 ratio, 0.1 M final concentration). Validation: Degassing is critical; oxygen will rapidly oxidize the electron-rich XPhos ligand, halting the catalytic cycle.

• Heating: Seal the vial and heat to 90 °C for 12 hours.

• Isolation: Filter the crude mixture through a pad of Celite to remove palladium black (a visual confirmation of catalyst turnover/exhaustion). Purify via reverse-phase preparative HPLC to isolate the pure biaryl ether intermediate.

References

• PharmaBlock: Pyridine, A Privileged Scaffold in Drug Discovery.
• CymitQuimica: CAS 13534-98-0: 4-Amino-3-bromopyridine.
• BenchChem: Navigating Suzuki Reactions with 3-Amino-5-bromopyridine: A Technical Support Guide.
• ACS Catalysis: Enantioselective Synthesis of Axially Chiral Diaryl Ethers through Chiral Phosphoric Acid-Catalyzed Desymmetric Acyl
• Google Patents (US9221805B2): Preparation and methods of use for ortho-aryl 5-membered heteroaryl-carboxamide containing multi-targeted kinase inhibitors.

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• 2. pubs.acs.org [pubs.acs.org]
• 3. US9221805B2 - Preparation and methods of use for ortho-aryl 5-membered heteroaryl-carboxamide containing multi-targeted kinase inhibitors - Google Patents [patents.google.com]
• 4. CAS 13534-98-0: 4-Amino-3-bromopyridine | CymitQuimica [cymitquimica.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Reactivity Face-Off: 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine versus Chloropyridine Analogs in Cross-Coupling Reactions

A Senior Application Scientist's Guide to Strategic Substrate Selection in Medicinal Chemistry

In the intricate landscape of drug discovery and development, the strategic selection of building blocks is paramount to the efficient synthesis of complex molecular architectures. Pyridine scaffolds are ubiquitous in pharmaceuticals, and their functionalization through cross-coupling reactions is a cornerstone of modern medicinal chemistry. This guide provides an in-depth, objective comparison of the reactivity of 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine and its analogous chloropyridine counterparts in key palladium-catalyzed cross-coupling reactions. By delving into the underlying mechanistic principles and providing supporting experimental insights, this document aims to empower researchers to make informed decisions in their synthetic endeavors.

The Decisive Factor: The Carbon-Halogen Bond

The fundamental difference in reactivity between bromopyridines and their chloro-analogs lies in the inherent strength of the carbon-halogen (C-X) bond. The C-Cl bond is significantly stronger and less polarizable than the C-Br bond, making it more challenging to undergo the rate-determining step in many cross-coupling catalytic cycles: oxidative addition to the palladium(0) catalyst.

This disparity in bond dissociation energy dictates that reactions involving chloropyridines often necessitate more forcing conditions, such as higher temperatures, longer reaction times, and more sophisticated, electron-rich, and often bulkier phosphine ligands or N-heterocyclic carbenes (NHCs) to achieve yields comparable to their bromo-counterparts.

Table 1: Average Bond Dissociation Energies (BDEs)

Bond	Average BDE (kJ/mol)
C-Br	~276
C-Cl	~339

Data sourced from representative literature values.

Comparative Performance in Key Cross-Coupling Reactions

The choice between a bromo- or chloro-substituted pyridine directly impacts the efficiency and feasibility of common C-C and C-N bond-forming reactions crucial for analog synthesis and library generation.

Suzuki-Miyaura Coupling: A Tale of Two Halides

The Suzuki-Miyaura reaction is a workhorse for the formation of biaryl structures. When comparing the reactivity of 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine with a hypothetical chloro-analog, the brominated compound is expected to be significantly more reactive.

The oxidative addition of the C-Br bond to the Pd(0) catalyst is kinetically more favorable than that of the C-Cl bond. Consequently, Suzuki couplings with the bromopyridine can often be achieved under milder conditions, with lower catalyst loadings, and with a broader range of boronic acid or ester coupling partners. While advancements in ligand design have made the coupling of chloropyridines more efficient, they often still require more specialized and costly catalytic systems to overcome the higher activation energy of the C-Cl bond cleavage.

Illustrative Reaction Scheme:

Caption: General scheme for the Suzuki-Miyaura cross-coupling reaction.

Buchwald-Hartwig Amination: Forging the C-N Bond

The Buchwald-Hartwig amination is another indispensable tool in the medicinal chemist's arsenal, enabling the formation of C-N bonds. Similar to the Suzuki coupling, the reactivity trend holds true: aryl bromides are generally more reactive substrates than aryl chlorides.

For a molecule like 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine, the C-Br bond will preferentially undergo oxidative addition to the palladium catalyst over a C-Cl bond in a similar structure. This allows for selective amination at the brominated position under conditions that might leave a chloro-substituent untouched. Achieving amination with a chloropyridine analog would likely necessitate more active catalysts, potentially incorporating bulky, electron-rich biarylphosphine ligands, and more elevated temperatures.

Mechanistic Insights: The Oxidative Addition Step

The critical difference in reactivity can be visualized through the catalytic cycles of these cross-coupling reactions. The initial oxidative addition of the aryl halide to the Pd(0) complex is often the rate-limiting step and is significantly influenced by the nature of the halogen.

Caption: Simplified Suzuki-Miyaura catalytic cycle.

Caption: Simplified Buchwald-Hartwig amination cycle.

Experimental Protocols: A Self-Validating Approach

To empirically validate the reactivity differences, a standardized set of parallel experiments can be designed. The following protocols are intended to be self-validating by directly comparing the outcomes under identical conditions.

General Workflow for Reactivity Comparison

Caption: Experimental workflow for comparing reactivity.

Representative Protocol: Suzuki-Miyaura Coupling

Objective: To compare the yield of the Suzuki-Miyaura coupling product using 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine versus its chloro-analog with 4-methoxyphenylboronic acid.

Materials:

• 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine (1.0 mmol)

• 6-[(5-Chloropyridin-3-yl)oxy]pyridin-3-amine (1.0 mmol)

• 4-Methoxyphenylboronic acid (1.2 mmol)

• Pd(PPh₃)₄ (0.03 mmol, 3 mol%)

• K₂CO₃ (2.0 mmol)

• 1,4-Dioxane (8 mL)

• Water (2 mL)

Procedure:

• To two separate oven-dried Schlenk tubes, add the respective pyridyl halide (1.0 mmol), 4-methoxyphenylboronic acid (1.2 mmol), and K₂CO₃ (2.0 mmol).

• Evacuate and backfill each tube with argon three times.

• Add Pd(PPh₃)₄ (0.03 mmol) to each tube under a positive flow of argon.

• Add degassed 1,4-dioxane (8 mL) and degassed water (2 mL) to each tube via syringe.

• Place the sealed tubes in a preheated oil bath at 90 °C.

• Monitor the reactions by TLC or LC-MS at regular intervals (e.g., every hour).

• Upon completion (or after a set time, e.g., 12 hours), cool the reaction mixtures to room temperature.

• Dilute with ethyl acetate (20 mL) and water (10 mL). Separate the layers, and extract the aqueous layer with ethyl acetate (2 x 10 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel.

• Determine the isolated yield and purity of the product from each reaction for a direct comparison.

Expected Outcome: The reaction with 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine is anticipated to proceed to completion in a shorter time and provide a higher isolated yield compared to the reaction with the chloro-analog under these standard conditions.

Conclusion and Strategic Recommendations

The evidence overwhelmingly indicates that 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine is a more reactive and versatile substrate in palladium-catalyzed cross-coupling reactions compared to its chloropyridine analogs. The weaker C-Br bond facilitates the critical oxidative addition step, allowing for milder reaction conditions, broader substrate scope, and often higher yields.

For researchers in drug development, the choice between a bromo- or chloro-substituted pyridine is a strategic one. While chloropyridines may be more cost-effective and readily available as starting materials, the potential for lower reactivity can lead to increased process development time and the need for more expensive and specialized catalytic systems. In contrast, the higher reactivity of bromopyridines often translates to more robust and efficient synthetic routes, which is a significant advantage in the fast-paced environment of pharmaceutical research.

Therefore, for initial analog synthesis and the exploration of new chemical space where reaction efficiency and reliability are paramount, 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine and other brominated pyridines are the substrates of choice. The use of their chloro-analogs should be considered when cost is a primary driver for large-scale synthesis and the necessary investment in process optimization is justified.

References

• BenchChem. (2025). Suzuki Coupling of Pyridyl Halides: A Comparative Guide to the Reactivity of Chloropyridines and Bromopyridines.
• BenchChem. (2025). Navigating the Suzuki Coupling Landscape: A Comparative Guide to 2-Amino-6-bromopyridine and 2-Amino-6-chloropyridine.

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination. Retrieved from [Link]

• Wikipedia. (2024, October 10). Suzuki reaction. Retrieved from [Link]

• Wikipedia. (2024, October 28). Buchwald–Hartwig amination. Retrieved from [Link]

• BenchChem. (2025). A Comparative Guide to the Reactivity of 2-Bromo- vs. 2-Chloropyridines in Cross-Coupling Reactions.
• BenchChem. (2025).

• Chemistry LibreTexts. (2025, April 3). Bond Energies. Retrieved from [Link]

• Blanksby, S. J., & Ellison, G. B. (2003). Bond Dissociation Energies of Organic Molecules. Accounts of Chemical Research, 36(4), 255–263. [Link]

Structural Confirmation of 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine: A Comparative Guide to X-Ray Crystallography

As drug development pipelines increasingly rely on highly functionalized, conformationally complex small molecules, the demand for absolute structural certainty has never been higher. The compound 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine presents a unique analytical challenge. It is a bi-aryl ether featuring a halogen-bond donor (bromine), multiple hydrogen-bond acceptors (pyridine nitrogens, ether oxygen), and a hydrogen-bond donor (primary amine).

Confirming the exact 3D architecture, the rotational conformation of the ether linkage, and the solid-state packing of this scaffold is paramount for structure-based drug design. This guide objectively compares Single-Crystal X-Ray Diffraction (SC-XRD) against alternative analytical modalities, provides a self-validating experimental protocol, and demonstrates why crystallography remains the gold standard for small-molecule structural elucidation.

Modality Logic & Performance Comparison

While High-Resolution Mass Spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) spectroscopy are foundational for confirming chemical identity, they possess inherent limitations when mapping static 3D conformations.

• Solution-State NMR: Excellent for establishing 2D connectivity. However, because the bi-aryl ether bond rotates freely in solution, NMR only yields a time-averaged conformational state. It cannot pinpoint the exact dihedral angles or map solid-state intermolecular networks[1].

• HRMS: Confirms the exact mass and the characteristic 1:1 isotopic signature of the 79 Br/ 81 Br isotopes. However, it provides zero spatial information.

• Cryo-EM: While revolutionary for large macromolecules, it lacks the resolution required for small molecules (<1000 Da) unless they are bound to a larger protein complex[2].

• SC-XRD: SC-XRD provides atomic-level resolution, mapping the exact coordinates of every non-hydrogen atom in 3D space. For small molecules, the electron density maps are so well-resolved that atoms appear as distinct, isolated spheres[3][4].

Logical comparison of analytical modalities for brominated bi-aryl ether characterization.

Table 1: Analytical Modalities Comparison

Modality	Primary Output	3D Conformation Accuracy	Intermolecular Interaction Mapping	Sample Requirement
SC-XRD	Absolute 3D Structure	Exact (Dihedrals resolved)	Direct (Halogen & H-bonds mapped)	5-10 mg (Single Crystal)
Solution NMR	2D Connectivity	Time-Averaged (Dynamic)	Indirect (NOESY/ROESY)	1-5 mg (Dissolved)
HRMS	Exact Mass & Isotopes	None	None	< 1 mg
Cryo-EM	Density Map	Low for < 1000 Da	Poor for small molecules	N/A

The Causality of Crystallographic Superiority

The structural complexity of 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine makes SC-XRD uniquely valuable due to two specific phenomena:

1. Conformational Locking of the Ether Linkage: The C-O-C bond angle and the relative twist of the two pyridine rings directly impact the molecule's steric footprint. SC-XRD definitively measures these dihedral angles, providing critical data for understanding how the molecule might dock into a kinase hinge region or other target active sites.

2. Halogen Bonding (XB) Networks: The bromine atom at the C5 position of the pyridine ring features a region of positive electrostatic potential known as the σ -hole. This allows it to act as a highly directional halogen-bond donor to Lewis bases (such as the pyridine nitrogen of an adjacent molecule). SC-XRD is the only technique that can directly measure the C−Br⋯N distance and angle. These interactions are typically shorter than the sum of their van der Waals radii and highly linear (angles approaching 180°), which fundamentally dictates the solid-state behavior of the drug[5][6].

Self-Validating Experimental Protocol for SC-XRD

A robust crystallographic experiment is inherently a self-validating system. The mathematical refinement of the structural model against the raw diffraction data ensures that errors, false symmetries, or misassignments are immediately flagged by high residual factors.

Step 1: Crystal Growth via Slow Evaporation

• Causality: Rapid precipitation yields microcrystalline powders with severe internal defects, rendering them unsuitable for single-crystal analysis. Slow evaporation ensures the solution remains in the metastable zone, promoting the nucleation of fewer, but larger, highly ordered crystals[7].

• Protocol: Dissolve 10 mg of the compound in 0.5 mL of dichloromethane (DCM). Add 0.2 mL of heptane as an anti-solvent. Loosely cap the vial (1/4 turn) to allow slow solvent evaporation over 48-72 hours.

• Self-Validation: Examine the resulting crystals under a cross-polarized optical microscope. Complete extinction of light upon rotation confirms a highly ordered, single-crystal lattice rather than a twinned or amorphous solid[8].

Step 2: X-Ray Diffraction Data Collection

• Causality: Exposing the crystal to a monochromatic X-ray beam (Mo Kα , λ=0.71073 Å) generates a unique diffraction pattern. Collecting data at cryogenic temperatures (100 K) minimizes the thermal motion of the atoms, drastically increasing the resolution of high-angle reflections[4].

• Protocol: Mount a single crystal (approx. 0.1 x 0.1 x 0.1 mm) on a loop using paratone oil. Transfer to a diffractometer equipped with a CMOS detector. Collect full-sphere data.

• Self-Validation: The internal agreement factor ( Rint​ ) of equivalent reflections validates the data quality. An Rint​<0.05 confirms that the diffraction data is highly consistent and suitable for solving the structure.

Step 3: Phase Solution and Iterative Refinement

• Causality: The "phase problem" is solved using Direct Methods (e.g., SHELXT), which relies on statistical relationships between reflection intensities to generate an initial electron density map[3].

• Protocol: Assign atom types based on peak intensities in the electron density map (Bromine will be the heaviest peak, followed by Oxygen, Nitrogen, and Carbon). Refine the model using full-matrix least-squares on F2 (SHELXL). Add hydrogen atoms in calculated positions and refine using a riding model[9].

• Self-Validation: The protocol mathematically validates itself through the R1​ factor and Goodness of Fit (GoF). If an atom is misassigned (e.g., swapping a Nitrogen for a Carbon in the pyridine ring), the thermal displacement parameters will become non-positive definite, and the R1​ factor will refuse to converge below 5%.

Self-validating X-ray crystallography workflow for small molecule structural confirmation.

Quantitative Data & Structural Metrics

Below is the representative crystallographic data profile for 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine, demonstrating the high-precision metrics achievable via the SC-XRD protocol.

Table 2: Representative SC-XRD Metrics

Crystallographic Parameter	Representative Value / Target	Validation Significance
Crystal System	Monoclinic	Defines the fundamental lattice symmetry.
Space Group	P21​/c	Common for achiral organic molecules; dictates packing.
Data Collection Temp.	100(2) K	Minimizes thermal atomic displacement parameters.
Radiation Source	Mo Kα ( λ=0.71073 Å)	Standard wavelength for small organic molecules.
Rint​	< 0.05	Confirms high internal consistency of the raw diffraction data.
Final R1​ [ I>2σ(I) ]	< 0.05 (5%)	Primary self-validation metric; confirms absolute model accuracy.
Goodness-of-Fit (GoF)	0.95 – 1.05	Validates that the model is neither over- nor under-parameterized.
Halogen Bond ( C−Br⋯N )	~ 2.9 - 3.1 Å	Validates specific directional intermolecular interactions.

Conclusion

For complex, multi-functional scaffolds like 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine, SC-XRD provides an unparalleled, self-validating mechanism for structural confirmation. While NMR and HRMS are essential for rapid bulk characterization, only crystallography can elucidate the precise spatial orientation of the bi-aryl ether linkage and the intricate halogen-bonding networks that define the molecule's behavior in the solid state.

References

• 1

• 3 3.2 4.5 5.4 6.6 7.7

• 8 9.9

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• 4. ijpsjournal.com [ijpsjournal.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
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• 9. journals.iucr.org [journals.iucr.org]

Comparative Fragmentation Pattern Analysis of 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine by Mass Spectrometry

A Senior Application Scientist's Guide to Predictive Fragmentation, Isomer Differentiation, and Method Selection

For researchers and professionals in drug development, the unambiguous structural confirmation of novel chemical entities is a cornerstone of the discovery pipeline. Mass spectrometry (MS) stands as a primary tool for this purpose, offering unparalleled sensitivity and structural insight. This guide provides an in-depth analysis of the predicted mass spectrometry fragmentation behavior of 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine , a molecule featuring a diaryl ether linkage connecting bromopyridine and aminopyridine moieties.

Rather than presenting a simple analysis of a known spectrum, this document serves as a predictive guide. We will apply first principles of fragmentation chemistry to forecast the molecule's behavior under different ionization techniques, compare these predictions against a structural isomer to highlight the diagnostic power of tandem MS (MS/MS), and discuss the added value of high-resolution mass spectrometry (HRMS).

Part 1: Theoretical Fragmentation Analysis

The structure of 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine presents several likely sites for fragmentation. The most labile bonds are typically the C-O ether linkages, which are susceptible to cleavage. The presence of two pyridine rings and an amine group also offers distinct fragmentation pathways. A crucial feature is the bromine atom, as its two stable isotopes, 79Br and 81Br, have a nearly 1:1 natural abundance, resulting in a characteristic M/M+2 isotopic pattern for all bromine-containing fragments.[1]

Predicted Molecular Ion and Key Fragments

The monoisotopic mass of the molecule is approximately 266.99 Da. In a mass spectrum, the molecular ion peak (M⁺˙) or the protonated molecule ([M+H]⁺) will appear as a pair of peaks of nearly equal intensity at m/z 267/269 and 268/270, respectively.

The most anticipated fragmentation pathways involve the cleavage of the diaryl ether C-O bonds. This can occur in two primary ways, leading to four potential primary fragment ions.

Predicted m/z	Proposed Ion Structure/Formula	Fragmentation Pathway
268/270	[C10H9BrN3O+H]⁺	Protonated Molecule ([M+H]⁺)
173/175	[C5H5BrN2]⁺	Cleavage of the C-O bond, retaining charge on the brominated aminopyridine fragment.
157/159	[C5H4BrO]⁺	Cleavage of the C-O bond with charge on the brominated pyridinol fragment.
111	[C5H7N2O]⁺	Cleavage of the C-O bond, with charge retention on the aminopyridinol fragment following hydrogen rearrangement.
94	[C5H6N2]⁺	Cleavage of the C-O bond with charge on the aminopyridine fragment.

These pathways are foundational to interpreting the spectrum. The relative abundance of these fragments will be highly dependent on the ionization method and collision energy used. For aryl ethers, cleavage of the C-O bond is a common and often dominant fragmentation route.[2][3][4]

Visualization of Predicted Fragmentation

The following diagram illustrates the primary predicted fragmentation pathways for the protonated molecule.

Caption: Predicted primary fragmentation pathways of protonated 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine.

Part 2: Comparative Analysis - The Power of Method Selection

The choice of analytical technique profoundly impacts the data obtained. Here, we compare ionization methods and instrument capabilities to demonstrate how to maximize structural information.

Hard vs. Soft Ionization: Electron Ionization (EI) vs. Electrospray Ionization (ESI)

The choice between EI and ESI is a critical first step in method development.[5][6]

• Electron Ionization (EI): As a "hard" ionization technique, EI imparts significant energy into the analyte molecule, causing extensive fragmentation.[7][8] This is excellent for creating a detailed, reproducible "fingerprint" spectrum for library matching. However, for many molecules, the molecular ion peak may be weak or entirely absent, making it difficult to determine the parent mass.[8] For our target molecule, EI would likely produce a complex spectrum with numerous fragments, including those from the pyridine rings themselves (e.g., loss of HCN).[9][10]

• Electrospray Ionization (ESI): ESI is a "soft" ionization technique that typically produces protonated molecules ([M+H]⁺) with minimal in-source fragmentation.[11][12] This is ideal for determining the molecular weight of the compound and for serving as the precursor ion in tandem mass spectrometry (MS/MS) experiments.[13][14] The presence of the basic amine and pyridine nitrogen atoms makes this molecule an excellent candidate for positive-mode ESI.[15]

Comparison Table: EI vs. ESI

Feature	Electron Ionization (EI)	Electrospray Ionization (ESI)
Ionization Principle	High-energy electron beam removes an electron.[8]	High voltage creates an aerosol, leading to solvent evaporation and charged analyte.[11]
Fragmentation	Extensive, "hard" ionization.[6]	Minimal, "soft" ionization.[11]
Molecular Ion	Often weak or absent.[7]	Typically the base peak ([M+H]⁺).[12]
Best For	Fingerprinting, library matching, structural detail from fragments.	Molecular weight determination, precursor for MS/MS.[13]
Sample Requirement	Volatile and thermally stable.[7]	Soluble in polar solvents.[16]

For novel structure elucidation, a strategy utilizing ESI to identify the precursor ion followed by MS/MS to generate controlled fragmentation is superior.

Isomer Differentiation: A Case Study

To demonstrate the specificity of MS/MS, let's compare our target molecule with a hypothetical structural isomer: 2-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine . Both molecules have the same exact mass, making them indistinguishable by a single stage of mass spectrometry. However, their fragmentation patterns will differ.

In the isomer, the amine group is now ortho to the ether linkage. This proximity could enable unique fragmentation pathways, such as a rearrangement involving the amine hydrogens, that are not possible in the original molecule. The key diagnostic difference would lie in the fragments generated from the aminopyridine portion of the molecule. While the bromopyridine fragments (m/z 157/159) would remain the same, the fragments containing the aminopyridine moiety would likely differ in their relative abundances or even their m/z values due to different stabilization effects.

Caption: MS/MS can distinguish isomers by producing both common and unique fragment ions.

The High-Resolution MS (HRMS) Advantage

While nominal mass instruments provide integer m/z values, high-resolution instruments like Orbitrap or FT-ICR provide highly accurate mass measurements (typically <5 ppm).[17][18][19] This capability is transformative for several reasons:

• Elemental Formula Determination: An accurate mass measurement allows for the unambiguous determination of a fragment's elemental composition.[18][20] For example, a nominal mass of 94 could correspond to C5H6N2, C4H4NO, or C6H8N. HRMS can easily distinguish between these possibilities, providing absolute confidence in fragment identification.[21]

• Resolving Isobaric Interferences: In complex samples, it's possible for different compounds or fragments to have the same nominal mass (isobars). HRMS can resolve these closely spaced peaks, ensuring that the measured fragmentation pattern is pure.[17][21]

• Increased Confidence: The ability to confirm the elemental formula of both the precursor and its fragments provides an orthogonal layer of validation, making the overall structural assignment far more trustworthy.[22]

Part 3: Experimental Protocol for Verification

To validate the predicted fragmentation patterns, the following is a standard protocol for acquiring ESI-MS/MS data on a quadrupole time-of-flight (Q-TOF) or Orbitrap mass spectrometer.

Step-by-Step Methodology

• Sample Preparation:

  • Prepare a stock solution of the compound at 1 mg/mL in a suitable solvent (e.g., methanol or acetonitrile).

  • Dilute the stock solution to a final concentration of 1-10 µg/mL using a 50:50 mixture of mobile phase A (e.g., water with 0.1% formic acid) and mobile phase B (e.g., acetonitrile with 0.1% formic acid). The formic acid aids in protonation for positive-mode ESI.

• Instrumentation and Infusion:

  • Set up the mass spectrometer for direct infusion via a syringe pump at a flow rate of 5-10 µL/min.

  • Ion Source: Electrospray Ionization (ESI)

  • Polarity: Positive

  • Capillary Voltage: 3.5 - 4.5 kV

  • Source Temperature: 100 - 150 °C

  • Desolvation Gas (N2) Flow: 600 - 800 L/hr

  • Desolvation Temperature: 300 - 400 °C

• MS1 Data Acquisition:

  • Acquire a full scan mass spectrum (MS1) over a range of m/z 50-500.

  • Confirm the presence of the protonated molecule, [M+H]⁺, at m/z 268/270, observing the characteristic 1:1 bromine isotope pattern.

• MS/MS Data Acquisition:

  • Set up a product ion scan experiment.

  • Precursor Ion Selection: Isolate the monoisotopic precursor ion at m/z 268. Use an isolation window of approximately 1-2 Da.

  • Collision Gas: Argon

  • Collision Energy: Perform a ramped collision energy experiment (e.g., 10-40 eV). This will provide a comprehensive fragmentation pattern, showing which fragments are formed at lower energies versus higher energies.

  • Acquire the product ion spectrum, which will contain the m/z values of the fragment ions.

• Data Analysis:

  • Analyze the resulting MS/MS spectrum.

  • Identify the major fragment ions and compare them to the predicted fragments from Part 1.

  • If using HRMS, calculate the elemental composition of each observed fragment to confirm its identity.

Workflow Visualization

Caption: A typical workflow for structural elucidation using ESI-MS/MS.

Conclusion

The mass spectrometric analysis of 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine provides a clear example of how fundamental principles can be used to predict and interpret fragmentation data for novel molecules. The key takeaways for any researcher are:

• Predict Fragmentation: Before analysis, examine the structure for labile bonds (ethers, esters), stable leaving groups, and features that influence ionization (basic amines). The presence of isotopes like bromine provides a critical diagnostic marker.

• Choose the Right Tool: Use soft ionization (ESI) to find the molecular weight and as a starting point for controlled fragmentation. Tandem mass spectrometry (MS/MS) is essential for generating structurally informative fragments.

• Leverage High Resolution: When available, HRMS provides an unparalleled level of confidence by confirming the elemental composition of every ion, effectively removing ambiguity from the analysis.[17][19]

• Compare and Contrast: When structural ambiguity exists (e.g., with isomers), a comparative MS/MS analysis is one of the most powerful tools to achieve definitive identification.

By combining predictive chemical knowledge with a strategic selection of mass spectrometry techniques, researchers can confidently and efficiently elucidate the structures of new chemical entities, accelerating the pace of drug discovery and development.

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• Gas-phase fragmentation of protonated 3-phenoxy imidazo[1,2-a] pyridines using tandem mass spectrometry and computational chemistry. Journal of Mass Spectrometry. (2021).
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• Zare Shahneh, M. R. (2023). Computational Elucidation of Small Molecule Structures From Tandem Mass Spectrometry: From Modification Site Localization to Diffusion-Based De Novo Generation. eScholarship, University of California.
• De Novo Structure Prediction from Tandem Mass Spectra: Algorithms, Benchmarks, and Limitations. MDPI. (2026).
• Surface Activity of Amines Provides Evidence for Combined ESI Mechanism of Charge Reduction for Protein Complexes. PMC.
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• Richter, W. J., & Vetter, W. (1969). Evidence for aryl participation in mass spectrometric fragmentation processes. Organic Mass Spectrometry.
• Mass Spectrometry: Fragmentation.
• Costello, C. E. (1995). Tandem Mass Spectrometry. PubMed.
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• Fingerprinting fragments of fragile interstellar molecules: dissociation chemistry of pyridine and benzonitrile revealed by infrared spectroscopy and theory. RSC Publishing. (2023).
• Tsednee, M., & Guna, A. (2023). Protocol for structure determination of unknowns by EI mass spectrometry. II. Diagnostic ions in one ring alicyclic, heterocyclic, and aromatic compounds. AIP Publishing.
• Nevescanin, M., et al. Mass spectra of the pyridine derivatives with M r = 259 and 273 g mol-1. ResearchGate.
• Electron Ionization. School of Chemical Sciences, University of Illinois.
• Gelling, I. R., Irwin, W. J., & Wibberley, D. G. (1969). Fragmentation of some pyridopyrimidin-4(3H)-ones and pyridopyrimidine-2,4(1H,3H)-diones induced by electron impact. Journal of the Chemical Society B: Physical Organic.
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Analytical Comparison Guide: IR Spectroscopy for 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine

Executive Summary

In early-stage drug development and synthetic quality control, verifying the structural integrity of complex heteroaromatic intermediates is critical. The compound 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine presents a unique analytical challenge: it contains a primary aminopyridine, a diaryl ether linkage, and an aryl bromide moiety. This guide provides an objective comparison of Infrared (IR) spectroscopy sampling techniques (ATR-FTIR vs. Transmission) for characterizing this molecule, detailing the causality behind key spectral markers and establishing self-validating experimental workflows for reaction monitoring.

Structural Deconstruction & Expected IR Markers

Elucidating the structure of 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine via IR spectroscopy requires isolating the vibrational modes of its three primary functional groups. Understanding the causality behind these vibrations is essential for accurate spectral interpretation.

• Primary Amine (N-H): The aminopyridine moiety exhibits a characteristic doublet in the high-frequency region. This is caused by the symmetric and antisymmetric stretching of the -NH₂ group. In solid-state environments, hydrogen bonding causes significant red-shifting, typically placing these peaks at ~3319 cm⁻¹ (symmetric) and ~3529 cm⁻¹ (antisymmetric)[1].

• Diaryl Ether (C-O-C): The asymmetric stretch of the C-O-C linkage produces one of the most intense peaks in the spectrum. This intensity is driven by the massive change in dipole moment ( du/dx ) that occurs during the asymmetric vibration of the ether oxygen[2].

• Aryl Bromide (C-Br): The heavy atomic mass of the bromine atom acts as a dampener, shifting the C-X stretching frequency down into the fingerprint region (~1070 cm⁻¹). While often weak, it is a critical marker for confirming the integrity of the halogenated ring[3][4].

Table 1: Quantitative Summary of Diagnostic IR Absorption Peaks

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)	Intensity & Shape	Mechanistic Causality
Primary Amine	N-H Antisymmetric Stretch	~3529 cm⁻¹	Medium, Sharp	Out-of-phase stretching of the -NH₂ bonds[1].
Primary Amine	N-H Symmetric Stretch	~3319 cm⁻¹	Medium, Sharp	In-phase stretching of the -NH₂ bonds[1].
Diaryl Ether	C-O-C Asymmetric Stretch	~1240 - 1250 cm⁻¹	Strong, Broad	Large change in dipole moment during the asymmetric stretching of the ether linkage[2].
Aryl Bromide	C-Br Stretch	~1070 - 1096 cm⁻¹	Weak to Medium, Sharp	Heavy atom effect reducing the vibrational frequency of the carbon-halogen bond[3][4].
Pyridine Rings	C=C / C=N Aromatic Stretches	1580 - 1465 cm⁻¹	Multiple, Medium	Ring breathing modes and conjugated double bond stretching.

Comparative Analysis: ATR-FTIR vs. Transmission (KBr Pellet)

Selecting the correct IR sampling technique dictates the fidelity of the data. For 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine, the choice between Attenuated Total Reflectance (ATR) and Transmission (KBr Pellet) depends on whether the goal is rapid QC or high-resolution structural validation.

• ATR-FTIR (Attenuated Total Reflectance): Ideal for rapid, non-destructive analysis. However, ATR relies on an evanescent wave whose depth of penetration into the sample is wavelength-dependent (penetrating deeper at lower wavenumbers). Causality: This physical phenomenon artificially suppresses the intensity of high-frequency peaks. Consequently, the critical N-H amine doublet (~3300–3550 cm⁻¹) will appear disproportionately weak compared to the C-O-C ether stretch (~1240 cm⁻¹).

• Transmission FTIR (KBr Pellet): The gold standard for true relative peak intensities. Causality: Because the IR beam passes entirely through the sample matrix, wavelength-dependent attenuation does not occur, allowing for precise quantification of the N-H doublet. The trade-off is that KBr is highly hygroscopic; absorbed moisture can create a massive, broad O-H stretch at ~3400 cm⁻¹ that completely masks the amine peaks.

Self-Validating Experimental Protocols

Trustworthiness in analytical chemistry requires that every protocol be a self-validating system. The methodologies below incorporate internal checks to ensure spectral artifacts are not misinterpreted as structural features.

Protocol A: ATR-FTIR Workflow (Rapid QC)

• System Calibration: Run a polystyrene standard film.

  • Validation Check: Confirms laser frequency accuracy by verifying the aromatic ring stretch is exactly at 1601 ± 1 cm⁻¹.

• Background Acquisition: Clean the diamond/ZnSe crystal with isopropanol and acquire a background scan.

  • Validation Check: Ensures no residual organic contaminants. The baseline must be perfectly flat at 100% transmittance.

• Sample Application: Place 1-2 mg of the synthesized powder on the crystal and engage the pressure anvil.

  • Validation Check: Monitor the real-time IR throughput. The applied pressure is optimal when the strongest peak (the C-O-C stretch at ~1240 cm⁻¹) reaches ~0.5 to 0.8 absorbance units. This self-validates that the sample has sufficient optical contact without fracturing the crystal.

• Data Processing: Apply an Advanced ATR Correction algorithm.

  • Validation Check: Corrects the wavelength-dependent penetration depth, normalizing the high-frequency N-H stretches so they can be accurately compared to reference transmission spectra.

Protocol B: Transmission KBr Pellet Workflow (High-Fidelity Validation)

• Matrix Dehydration: Dry IR-grade KBr powder at 110°C for 24 hours.

  • Validation Check: Run a blank KBr pellet first. It must show >80% transmittance at 3400 cm⁻¹; otherwise, absorbed water will invalidate the analysis of the primary amine group.

• Sample Trituration: Mix the compound with KBr at a 1:100 mass ratio and grind in an agate mortar for 2 minutes.

  • Validation Check: The particle size must be smaller than the wavelength of incident IR light (<2 µm) to prevent the Christiansen effect (which causes an asymmetrically sloping baseline).

• Vacuum Pressing: Press the mixture under 10 tons of force for 5 minutes in a vacuum die.

  • Validation Check: The vacuum removes trapped air. The resulting pellet must be visually transparent. A cloudy pellet indicates micro-fractures that will cause severe Rayleigh scattering and signal loss.

Logical Workflow for Spectral Validation

Logical workflow for IR spectral validation of 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine.

Reaction Monitoring Insights

In drug development, 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine is frequently synthesized via the reduction of a nitro-precursor or through a nucleophilic aromatic substitution (SNAr). IR spectroscopy serves as a rapid, orthogonal technique to HPLC for real-time reaction monitoring.

• Monitoring Product Formation: If synthesizing via the reduction of a nitro-intermediate, the strong asymmetric -NO₂ stretch at ~1530 cm⁻¹ will vanish as the reaction progresses. Simultaneously, the primary amine N-H doublet (~3319 and ~3529 cm⁻¹) will emerge[1].

• Validating Structural Integrity: The diaryl ether C-O-C stretch at ~1240 cm⁻¹[2] and the aryl bromide C-Br stretch at ~1070 cm⁻¹[3][4] must remain constant throughout the reaction. A reduction in the C-Br peak intensity indicates unwanted dehalogenation—a common and highly detrimental side reaction during catalytic reductions.

References[1] Title: Infrared Depletion Spectroscopy and Structure of the 2-Aminopyridine Dimer | The Journal of Physical Chemistry A - ACS Publications

Source: acs.org URL: 1[2] Title: The C-O Bond III: Ethers By a Knockout | Spectroscopy Online Source: spectroscopyonline.com URL: 2[3] Title: Application of Online Reaction Monitoring by Raman and Infrared Spectroscopy in Early Drug Development: Halogen-Lithium Exchange Chemistry | American Pharmaceutical Review Source: americanpharmaceuticalreview.com URL: 3[4] Title: Comparison of FT-IR spectra (fingerprint region) of (a) CPP-1, (b)... - ResearchGate Source: researchgate.net URL: 4

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Handling of 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine

Disclaimer: As of the compilation of this guide, a specific Safety Data Sheet (SDS) for 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine was not publicly available. The following safety and handling recommendations are synthesized from data on structurally analogous bromopyridine derivatives. It is imperative to treat this compound with the caution required for new and uncharacterized substances and to supplement this guide with all available information from your chemical supplier.

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals handling 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine. The focus is on immediate, practical guidance for personal protection, operational procedures, and disposal.

Hazard Assessment and GHS Classification

Based on analogous compounds, 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine should be handled as a substance that is potentially hazardous. The anticipated Globally Harmonized System (GHS) classifications are as follows:

Hazard Class	Hazard Statement
Acute Toxicity, Oral (Category 4)	H302: Harmful if swallowed
Skin Corrosion/Irritation (Category 2)	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation (Category 2)	H319: Causes serious eye irritation
Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System	H335: May cause respiratory irritation

These classifications indicate that the primary routes of exposure and concern are ingestion, skin contact, eye contact, and inhalation of dust or aerosols.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is critical to mitigate the risks associated with handling 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine. The following table outlines the minimum required PPE.

Body Part	Required PPE	Rationale
Eyes/Face	Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards. A face shield should be worn in addition to goggles when there is a splash hazard.	Protects against eye irritation from dust particles or splashes.[1]
Skin	Chemical-resistant gloves (Nitrile rubber, minimum thickness 0.11 mm) inspected prior to use. A flame-resistant lab coat and closed-toe shoes are mandatory.	Prevents skin irritation upon contact.[1]
Respiratory	A NIOSH-approved respirator with a particulate filter is recommended if engineering controls are insufficient or during activities that may generate dust.	Mitigates the risk of respiratory tract irritation.[1]

Operational and Handling Plan

A systematic workflow is essential for the safe handling of this compound from receipt to disposal.

Receiving and Storage

• Inspection: Upon receipt, visually inspect the container for any damage or leaks.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[2]

Engineering Controls

• Primary Control: All handling of solid 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine should be conducted in a certified chemical fume hood to minimize inhalation exposure.[3]

• Ventilation: Ensure adequate general laboratory ventilation.

Step-by-Step Handling Protocol

• Preparation: Before handling, ensure the chemical fume hood is operational and the work area is clean and uncluttered. Don all required PPE.

• Weighing: If weighing the solid, do so within the fume hood. Use a draft shield to prevent the dispersal of fine particles.

• Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing. If necessary, gentle warming or vortexing can be used to aid dissolution.[4]

• Transfers: Use appropriate tools (spatulas, pipettes) for transfers to minimize the generation of dust or aerosols.

• Post-Handling: After handling, decontaminate the work area and any equipment used. Wash hands thoroughly with soap and water.[5]

Caption: Workflow for Handling 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine.

Emergency Procedures

Spills

• Evacuate: Evacuate non-essential personnel from the immediate area.

• Ventilate: Ensure the area is well-ventilated.

• Contain: Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., sand, vermiculite).[2]

• Collect: Carefully sweep or scoop up the absorbed material into a suitable, labeled container for disposal.[3][6]

• Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

First Aid

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[1]

• Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[1][7]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[1][7]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Call a poison control center or doctor immediately.[1]

Disposal Plan

All waste containing 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine must be treated as hazardous waste.

• Waste Collection: Collect all solid and liquid waste in clearly labeled, sealed containers.

• Disposal Method: The recommended method of disposal is to dissolve the material in a combustible solvent and incinerate it in a licensed chemical incinerator equipped with an afterburner and scrubber.[3]

• Regulatory Compliance: All disposal activities must adhere to federal, state, and local environmental regulations. Do not allow the chemical to enter drains or the environment.

By adhering to these guidelines, researchers can significantly minimize the risks associated with the handling of 6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine and ensure a safe laboratory environment.

References

• PubChem. (n.d.). 6-Bromopyridin-3-amine. Retrieved from [Link]

• NextSDS. (n.d.). 6-(oxolan-3-yloxy)pyridin-3-amine — Chemical Substance Information. Retrieved from [Link]

• Capot Chemical. (n.d.). MSDS of (5-bromopyridin-3-yl)methanamine. Retrieved from [Link]

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